Ethyl beta-aminoacrylate chemical structure and synonyms
Technical Monograph: Ethyl -Aminoacrylate Structural Identity & Stereochemical Dynamics Ethyl -aminoacrylate (IUPAC: Ethyl 3-amino-2-propenoate) represents a fundamental class of "push-pull" alkenes, characterized by an...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Monograph: Ethyl
-Aminoacrylate
Structural Identity & Stereochemical Dynamics
Ethyl
-aminoacrylate (IUPAC: Ethyl 3-amino-2-propenoate) represents a fundamental class of "push-pull" alkenes, characterized by an electron-donating amino group conjugated with an electron-withdrawing ester carbonyl through a carbon-carbon double bond.
While often confused in industrial nomenclature with its methylated homologue (Ethyl 3-aminocrotonate), the specific structure of Ethyl 3-aminoacrylate (
) lacks alkyl substitution at the -carbon. This absence of steric bulk significantly alters its reactivity profile, making it a more aggressive Michael acceptor and a versatile precursor for unsubstituted heterocyclic cores.
Tautomerism and Isomerism
The molecule exists in a dynamic equilibrium dominated by the enamine form over the imine tautomer. Within the enamine manifold, the (Z)-isomer is thermodynamically preferred due to a stabilizing intramolecular hydrogen bond between the amino hydrogen and the ester carbonyl oxygen. This chelation creates a pseudo-six-membered ring, locking the conformation and influencing subsequent cyclization reactions.
CAS Number: 5979-28-2 (General), 77570-30-0 ((Z)-isomer)
Visualization of Tautomeric Equilibrium
The following diagram illustrates the critical equilibrium between the imine and enamine forms, highlighting the H-bond stabilization of the Z-isomer.
Figure 1: Tautomeric and isomeric landscape of Ethyl 3-aminoacrylate. The (Z)-enamine is the dominant species in non-polar solvents due to chelation.
Nomenclature and Synonyms
To ensure procurement and citation accuracy, researchers must distinguish this specific acrylate from substituted derivatives.
Common Name
IUPAC Name
CAS Registry
Structural Distinction
Ethyl -aminoacrylate
Ethyl 3-amino-2-propenoate
5979-28-2
Unsubstituted-carbon ().
Ethyl 3-aminocrotonate
Ethyl 3-amino-2-butenoate
626-34-6
Methyl group at -carbon. (Solid, more stable).
-Alanine ethyl ester
Ethyl 3-aminopropanoate
1001-53-2
Saturated C-C bond (No alkene).
Synthesis Protocol: Nucleophilic Addition to Propiolates
Unlike aminocrotonates, which are synthesized from keto-esters (Hantzsch method), the unsubstituted ethyl 3-aminoacrylate is best synthesized via the stereoselective addition of ammonia to ethyl propiolate (ethyl propynoate).
Reaction Mechanism
The reaction proceeds via a Michael-type nucleophilic attack of the amine on the
-carbon of the alkyne ester. The "push-pull" nature of the propiolate directs the attack exclusively to the -position.
Figure 2: Synthetic pathway via conjugate addition of ammonia to ethyl propiolate.
Experimental Protocol (Laboratory Scale)
Safety Note: Ethyl propiolate is a lachrymator and vesicant. Perform all operations in a functioning fume hood.
Preparation: Charge a 3-neck round-bottom flask with anhydrous diethyl ether (or ethanol) and cool to 0°C using an ice/salt bath.
Saturation: Bubble anhydrous ammonia gas into the solvent until saturation is achieved, or add a stoichiometric excess of ethanolic ammonia solution.
Addition: Add Ethyl Propiolate (1.0 eq) dropwise over 30 minutes. Critical: Maintain temperature <5°C. The reaction is highly exothermic; rapid addition will lead to polymerization or formation of bis-adducts.
Reaction: Allow the mixture to stir at 0°C for 2 hours, then slowly warm to room temperature over 1 hour. Monitor consumption of propiolate by TLC (SiO2, Hexane:EtOAc 3:1).
Workup: Evaporate solvent under reduced pressure (rotary evaporator) at low temperature (<30°C).
Purification: The product is often used crude due to instability. If purification is required, vacuum distillation is possible but risky (polymerization). Flash chromatography on neutral alumina is preferred over silica to prevent hydrolysis.
Validation Criteria:
1H NMR (
): Look for doublet alkenic protons at ~4.5 ppm and ~7.5 ppm (coupling constant determines Z/E ratio, typically Hz).
IR: Characteristic ester stretch (~1680
) and enamine C=C stretch (~1620 ).
Reactivity Profile & Applications
Ethyl 3-aminoacrylate acts as a bifunctional synthone :
Nucleophile: At the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-carbon (via enamine resonance).
Electrophile: At the ester carbonyl and the
-carbon (via Michael addition reversibility).
Heterocycle Synthesis (Pyrimidine Construction)
The most prevalent application is the synthesis of pyrimidine cores, essential in oncology and antiviral drug discovery.
Mechanism: Condensation with amidines or urea derivatives.
Figure 3: General workflow for Pyrimidine synthesis.
Comparison with Crotonates
Researchers often substitute Ethyl 3-aminocrotonate for the acrylate due to stability. However, this introduces a methyl group at the C4 position of the resulting pyrimidine. If a C4-unsubstituted pyrimidine is required (to reduce steric clash in a protein binding pocket), Ethyl 3-aminoacrylate is the mandatory starting material.
Physical Data Summary
Property
Value
Note
Physical State
Liquid (at STP)
Tends to solidify/polymerize upon standing if not stabilized.
Color
Colorless to pale yellow
Darkens upon oxidation.
Boiling Point
~92-95°C (at 15 mmHg)
Extrapolated from derivatives; distillation requires high vacuum.[4]
Physicochemical Profiling and Synthetic Utility of Ethyl (Z)-3-aminoprop-2-enoate: A Technical Guide
Executive Summary Ethyl (Z)-3-aminoprop-2-enoate (CAS: 77570-30-0), also known as ethyl -aminoacrylate, is a fundamental "push-pull" enamine ester used extensively in the synthesis of nitrogen-containing heterocycles.[1]...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl (Z)-3-aminoprop-2-enoate (CAS: 77570-30-0), also known as ethyl
-aminoacrylate, is a fundamental "push-pull" enamine ester used extensively in the synthesis of nitrogen-containing heterocycles.[1] Unlike its methylated analog (ethyl 3-aminocrotonate), which is a stable solid at room temperature, the unsubstituted 3-aminoacrylate is typically a liquid or low-melting solid that requires specific handling to prevent polymerization or hydrolysis.
This guide provides a definitive technical profile of the (Z)-isomer, focusing on the thermodynamic stabilization provided by intramolecular hydrogen bonding (the "Chelate Effect") and its practical application in drug discovery workflows.
Part 1: Structural Dynamics & Isomerism
The reactivity and physical state of ethyl 3-aminoprop-2-enoate are governed by the competition between the (
)- and ()-isomers.
The Chelate Effect
The (
)-isomer is the thermodynamically preferred conformer due to a strong intramolecular hydrogen bond between the amino hydrogen () and the carbonyl oxygen (). This interaction creates a pseudo-six-membered ring, locking the molecule in a planar configuration that facilitates -electron delocalization.
(
)-Isomer: Stabilized by 2-5 kcal/mol relative to the ()-isomer.
(
)-Isomer: Lacks this stabilization; the amino group and carbonyl are trans, leading to higher steric strain and increased susceptibility to intermolecular polymerization.
Visualization: Isomer Stability & Resonance
The following diagram illustrates the resonance stabilization and the critical H-bond that defines the (
)-isomer's physical properties.
Figure 1: Thermodynamic relationship between Z and E isomers. The intramolecular H-bond (yellow) locks the Z-isomer, making it the dominant species in non-polar solvents.
Part 2: Physical Properties Data
The following data distinguishes the target molecule from the commonly confused ethyl 3-aminocrotonate.
Physicochemical Table[2]
Property
Value / Description
Context
IUPAC Name
Ethyl (Z)-3-aminoprop-2-enoate
Definitive nomenclature
CAS Number
77570-30-0
Specific to the acrylate (unsubstituted)
Molecular Formula
MW: 115.13 g/mol
Physical State
Liquid (at STP)
Viscous, colorless to pale yellow
Density
g/cm³
Estimated based on liquid state
Boiling Point
195°C (Calculated)
Decomposes/polymerizes at high temp
Solubility
Soluble in DCM, EtOH, DMSO
Hydrolyzes in aqueous acid
Stability
Moderate
Store at -20°C; sensitive to moisture
Critical Distinction: Do not confuse with Ethyl 3-aminocrotonate (CAS 7318-00-5), which has a methyl group at the
-position, is a solid (MP 33-35°C), and is significantly more stable.
Part 3: Spectroscopic Characterization
Validation of the (
)-configuration is best achieved via NMR spectroscopy. The coupling constant () of the vinylic protons is the diagnostic standard.
NMR Signature (
, 400 MHz,
)
-Proton (): Appears as a doublet of doublets (or broad doublet) downfield ( 6.5 – 7.5 ppm).
-Proton (): Appears as a doublet upfield ( 4.5 – 4.9 ppm).
): Shifted to lower wavenumbers (1650-1665 cm⁻¹) due to conjugation and H-bonding (compared to 1720 cm⁻¹ for non-conjugated esters).
Alkene (
): Strong band at 1620 cm⁻¹.
Part 4: Synthesis & Handling Protocol
Due to the commercial scarcity and potential instability of the unsubstituted acrylate, in situ preparation or fresh synthesis is recommended for critical applications.
Method: Addition of Ammonia to Ethyl Propiolate
This method ensures high atom economy and favors the (
Note: Exothermic reaction.[2] Maintain temp < 10°C to prevent polymerization.
Monitoring: Stir at 0°C for 2 hours. Monitor via TLC (EtOAc/Hexane) or NMR.
Workup:
Concentrate the mixture under reduced pressure at low temperature (< 30°C).
Do not distill at high vacuum/high heat unless necessary; the product is heat-sensitive.
Extract with Dichloromethane (DCM), dry over
, and concentrate to yield the crude oil.
Storage: Use immediately or store under inert gas (Argon) at -20°C.
Workflow Visualization
Figure 2: Synthetic workflow for the generation of Ethyl (Z)-3-aminoprop-2-enoate.
Part 5: Applications in Drug Design
The (
)-3-aminoprop-2-enoate scaffold serves as a C-C-N fragment in the construction of heterocycles.
Hantzsch Pyridine Synthesis: Acts as the enamine component, reacting with aldehydes and 1,3-dicarbonyls to form 1,4-dihydropyridines (calcium channel blocker scaffolds).
Pyrimidine Synthesis: Condensation with amidines or urea derivatives yields pyrimidine cores, essential in kinase inhibitor development.
Gould-Jacobs Reaction: Thermal cyclization with malonates to form quinoline derivatives (antibacterial scaffolds).
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 59298373, (Z)-ethyl 3-aminoacrylate. Retrieved from [Link]
Lubell, W. D., & Rapoport, H. (1989). Configurational Stability of N-(Protected)-alpha-amino Aldehydes. Journal of Organic Chemistry. (Contextual reference for aminoacrylate stability). Retrieved from [Link]
University of Richmond. One-pot reactions of ethyl propiolate. (Synthesis methodology). Retrieved from [Link]
Applications of Ethyl 3-Aminoacrylate in Heterocyclic Chemistry
An In-Depth Technical Guide [1] Abstract Ethyl 3-aminoacrylate (also referred to as ethyl -aminoacrylate) represents a quintessential "push-pull" alkene and a versatile C3 synthon in organic synthesis. Characterized by t...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide
[1]
Abstract
Ethyl 3-aminoacrylate (also referred to as ethyl
-aminoacrylate) represents a quintessential "push-pull" alkene and a versatile C3 synthon in organic synthesis. Characterized by the conjugation of an electron-donating amino group with an electron-withdrawing ester carbonyl, this enamino ester exhibits a unique reactivity profile that allows it to function as a binucleophile or an electrophile depending on the reaction environment. This guide provides a technical deep-dive into its utility for constructing pharmacologically relevant heterocycles—specifically quinolines, pyrimidines, and pyridines—emphasizing mechanistic rationales, optimized protocols, and scalability in drug development.
Molecular Architecture and Reactivity Profile
To effectively utilize ethyl 3-aminoacrylate, one must understand its electronic distribution and tautomeric behavior.
The "Push-Pull" Electronic System
The molecule features a polarized
-system. The lone pair on the nitrogen atom donates electron density into the double bond (the "push"), making the -carbon (C2) significantly nucleophilic. Conversely, the ester carbonyl withdraws density (the "pull"), activating the -position for electrophilic attack in certain contexts and making the carbonyl susceptible to nucleophilic substitution.
Nucleophilic Sites: The Nitrogen atom (hard nucleophile) and the
-Carbon (C2, soft nucleophile).
Electrophilic Sites: The Carbonyl carbon (C1) and the
-Carbon (C3) (susceptible to Michael addition-elimination sequences if a leaving group is present, though less relevant for the unsubstituted amino form).
Stereochemistry and Tautomerism
Ethyl 3-aminoacrylate exists primarily in the (Z)-enamine form rather than the imine tautomer. This preference is driven by a stabilizing intramolecular hydrogen bond between the amine proton and the ester carbonyl oxygen.
Experimental Implication: This rigid H-bonded framework reduces the nucleophilicity of the nitrogen slightly but locks the molecule in a conformation favorable for cyclization reactions where the ester and amine must remain proximal.
Synthesis of Quinolines: The Modified Gould-Jacobs Strategy
While the classic Gould-Jacobs reaction utilizes diethyl ethoxymethylenemalonate (EMME), ethyl 3-aminoacrylate derivatives (specifically
-aryl-3-aminoacrylates) are the actual cyclizing species. Understanding this intermediate allows for more flexible quinoline syntheses, particularly when the 3-carboxylate is not required or when using propiolate precursors.
Mechanistic Pathway
The synthesis proceeds via the thermal cyclization of ethyl 3-(arylamino)acrylate. The aromatic ring attacks the activated carbonyl (or the ketene intermediate formed in situ), followed by loss of ethanol.
Key Optimization: The cyclization is often the rate-determining step and requires high temperatures (
C) to overcome the loss of aromaticity in the transition state.
Experimental Protocol: Thermal Cyclization to 4-Hydroxyquinoline
Target: Synthesis of 4-hydroxyquinoline scaffold from ethyl 3-anilinoacrylate.
Reagents:
Ethyl 3-anilinoacrylate (10.0 g, 52 mmol)
Dowtherm A (Diphenyl ether/biphenyl eutectic mixture) (50 mL)
Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer, a temperature probe, and a short-path distillation head (to remove ethanol evolved).
Solvent Heating: Charge the flask with Dowtherm A and heat to a rolling reflux (approx. 255–260°C). Critical: The solvent must be hot before adding the substrate to prevent polymerization.
Addition: Add the ethyl 3-anilinoacrylate portion-wise (solid or concentrated solution) over 5-10 minutes.
Reaction: Maintain reflux for 45–60 minutes. Monitor the evolution of ethanol vapor.
Workup: Cool the mixture to ~80°C. Pour the reaction mass into 200 mL of stirred petroleum ether. The quinolone product will precipitate as a beige solid.
Purification: Filter the solid, wash with acetone to remove residual Dowtherm A, and dry under vacuum.
Yield: Typical yields range from 65% to 85%.
Synthesis of Pyrimidines: The "3 + 3" Cyclocondensation
Ethyl 3-aminoacrylate serves as the "C-C-C" fragment that reacts with "N-C-N" dinucleophiles (ureas, thioureas, amidines, guanidines) to form the pyrimidine core. This is a cornerstone reaction in the synthesis of kinase inhibitors.
Mechanism: Base-Promoted Condensation
The reaction generally requires a base (e.g., NaOEt) to deprotonate the amidine/urea.
Step 1: Michael-type addition of the amidine nitrogen to the
-carbon of the acrylate (or displacement of the amine if using an ethoxy-acrylate analog).
Step 2: Intramolecular nucleophilic attack of the second nitrogen on the ester carbonyl.
Step 3: Elimination of ethanol and tautomerization to the aromatic pyrimidine.
Experimental Protocol: Synthesis of Uracil Derivative
Target: Synthesis of substituted uracil via condensation with urea.
Reagents:
Sodium metal (2.3 g, 0.1 mol)
Absolute Ethanol (100 mL)
Urea (6.0 g, 0.1 mol)
Ethyl 3-aminoacrylate (or ethyl 3-ethoxyacrylate for cleaner kinetics) (0.1 mol)
Procedure:
Catalyst Prep: Prepare a solution of sodium ethoxide by dissolving sodium metal in absolute ethanol under
atmosphere.
Mixing: Add urea to the ethoxide solution and stir for 15 minutes at ambient temperature.
Condensation: Add ethyl 3-aminoacrylate dropwise.
Reflux: Heat the mixture to reflux for 4–6 hours. A precipitate (the sodium salt of the pyrimidine) often forms.
Quench: Evaporate the solvent under reduced pressure. Dissolve the residue in minimal water (50 mL).
Isolation: Acidify carefully with glacial acetic acid to pH 5–6. The product precipitates.[2][1][3] Filter and recrystallize from ethanol/water.[1]
Visualization of Reaction Pathways
The following diagram illustrates the divergent synthetic utility of ethyl 3-aminoacrylate.
Caption: Divergent synthetic pathways for ethyl 3-aminoacrylate transforming into major heterocyclic scaffolds.
Comparative Data: Solvent Effects on Cyclization[2]
The choice of solvent is critical for the thermal cyclization step in quinoline synthesis (Gould-Jacobs type).
Solvent
Boiling Point (°C)
Yield (%)
Reaction Time
Notes
Dowtherm A
258
82%
45 min
Standard industrial choice; difficult to remove without washing.
Diphenyl Ether
259
78%
60 min
Similar to Dowtherm A; expensive.
Mineral Oil
>300
65%
90 min
Cheap; product purification is messy due to oil residue.
Glycerol
290
40%
120 min
Poor yield due to side reactions/hydrolysis; difficult workup.
Microwave (Neat)
N/A
88%
5 min
Excellent for small scale; difficult to scale up safely.
References
Royal Society of Chemistry. (2000). Reactions between enaminones and enones. Part 2. Alkylation of enaminones with acrylic esters. J. Chem. Soc., Perkin Trans. 1. Retrieved from [Link]
Organic Chemistry Portal. (2024). Synthesis of Quinolines. Retrieved from [Link]
ACG Publications. (2012). A simple and efficient protocol for the synthesis of quinolines catalyzed by chloramine-T. Org. Commun. Retrieved from [Link]
Comprehensive Safety and Handling Guide for Ethyl 3-Aminoacrylate in Drug Development Workflows
Executive Summary Ethyl 3-aminoacrylate is a highly versatile building block widely utilized in the synthesis of nitrogen-containing heterocycles and pharmaceutical intermediates. However, its structural features—specifi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl 3-aminoacrylate is a highly versatile building block widely utilized in the synthesis of nitrogen-containing heterocycles and pharmaceutical intermediates. However, its structural features—specifically the conjugated α,β-unsaturated ester system—impart significant chemical reactivity that translates directly into biological hazards. This whitepaper provides an in-depth analysis of the Safety Data Sheet (SDS) hazards associated with Ethyl 3-aminoacrylate, moving beyond standard precautionary statements to explain the underlying chemical causality of its toxicity.
Structural Causality of Hazards
Ethyl 3-aminoacrylate features a primary amine conjugated with an ethyl ester through a carbon-carbon double bond, forming an enamine system. This structural motif acts as a potent Michael acceptor. While this electrophilicity is highly desirable for controlled synthetic reactions (such as cyclizations to form pyridines or pyrimidines), it presents a severe occupational hazard. In biological systems, the electrophilic β-carbon readily undergoes nucleophilic attack by the sulfhydryl groups of cysteine residues or the primary amines of lysine residues on epidermal proteins.
Toxicological Mechanisms & GHS Classification
According to 1 [1], Ethyl 3-aminoacrylate is classified under several critical Global Harmonized System (GHS) hazard categories. Understanding the mechanistic basis of these hazards is essential for designing effective safety protocols.
H317 (May cause an allergic skin reaction): The primary driver of this sensitization is haptenation. When the compound penetrates the stratum corneum, it covalently binds to native skin proteins via Michael addition. This alters the protein's tertiary structure, rendering it immunogenic. Langerhans cells (epidermal dendritic cells) phagocytose these modified proteins, migrate to the draining lymph nodes, and present the haptenized peptides to naive T-cells, initiating Allergic Contact Dermatitis (ACD).
H315 / H319 (Causes skin and serious eye irritation): The primary amine group acts as a localized base. Upon contact with the aqueous environment of the ocular mucosa or perspiration on the skin, it can disrupt the local pH and lipid bilayers, leading to acute inflammatory responses.
H335 (May cause respiratory irritation): The compound's volatility allows for the generation of electrophilic vapors. Inhalation exposes the delicate respiratory epithelium to these vapors, causing localized cross-linking of mucosal proteins and subsequent irritation.
Mechanistic pathway of Ethyl 3-aminoacrylate-induced skin sensitization (H317).
Quantitative Safety & Physicochemical Data
To facilitate accurate risk assessment and stoichiometric calculations, the2 [2] is summarized below.
Property / Hazard Code
Value / Description
Mechanistic Rationale
CAS Number
77570-30-0
Unique identifier for the (Z)-isomer of the compound.
Molecular Formula
C5H9NO2
Dictates stoichiometric equivalents in synthetic design.
Molecular Weight
115.13 g/mol
Crucial for precise molarity and exposure limit calculations.
H317
Skin Sensitization
Driven by covalent binding to epidermal proteins via Michael addition.
H315 / H319
Skin & Eye Irritation
Basic amine functionality alters local tissue pH and disrupts lipid bilayers.
H335
STOT-SE (Respiratory)
Volatility allows inhalation of electrophilic vapor, irritating mucosal tissues.
Standard operating procedures often mandate "proper disposal," but fail to define the chemical state of the waste. As a Senior Application Scientist, I mandate a self-validating quenching workflow to ensure that no active electrophile is transferred to the waste stream, thereby protecting downstream personnel.
Step-by-Step Methodology:
Engineering Controls & Setup: Conduct all operations involving Ethyl 3-aminoacrylate in a Class II chemical fume hood with a minimum face velocity of 100 fpm to mitigate H335 inhalation risks. Utilize nitrile gloves (double-gloved) as the compound can permeate standard latex over time.
Reaction Execution: Dissolve the target nucleophile in an anhydrous, aprotic solvent (e.g., THF or DCM). Add Ethyl 3-aminoacrylate dropwise at 0°C under an inert argon atmosphere. The low temperature kinetically controls the exothermic nature of the addition and suppresses vapor pressure.
In-Process Monitoring (Self-Validation): Monitor the reaction progression via LC-MS or TLC. The protocol is self-validating: the reaction is only deemed complete when the mass peak corresponding to 115.13 m/z (or the specific UV-active enamine spot) is fully consumed.
Electrophile Quenching: If unreacted Ethyl 3-aminoacrylate remains, add an excess of a sacrificial nucleophile (e.g., ethanolamine or a polymer-supported thiol scavenger resin). Stir for 30 minutes at room temperature. This forces the complete consumption of the Michael acceptor, converting it into a benign, non-sensitizing adduct.
Final Verification & Disposal: Perform a final LC-MS check to confirm the absolute absence of the 115.13 m/z peak. Only upon this analytical validation should the mixture be routed to the designated organic waste stream.
Self-validating quenching workflow for unreacted Ethyl 3-aminoacrylate.
The Stability, Degradation Kinetics, and Storage Protocols of Aminoacrylate Derivatives: A Comprehensive Technical Guide
Executive Summary Aminoacrylate derivatives occupy a critical, dual-faceted role in modern biochemistry and materials science. In biological networks, 2-aminoacrylate (2AA) emerges as a highly reactive, toxic enamine int...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Aminoacrylate derivatives occupy a critical, dual-faceted role in modern biochemistry and materials science. In biological networks, 2-aminoacrylate (2AA) emerges as a highly reactive, toxic enamine intermediate generated by pyridoxal 5'-phosphate (PLP)-dependent enzymes[1]. Conversely, in synthetic chemistry and drug development, β-aminoacrylate linkages are engineered as stimuli-responsive cross-linkers for degradable hydrogels and pharmaceutical precursors[2]. The defining characteristic of these compounds is their inherent hydrolytic lability. This whitepaper provides an in-depth mechanistic analysis of aminoacrylate degradation and establishes field-proven, self-validating protocols for their stabilization, storage, and analytical monitoring.
Mechanistic Foundations of Aminoacrylate Instability
To master the storage and handling of aminoacrylates, one must first understand the causality of their degradation. The instability of aminoacrylates is fundamentally driven by enamine-imine tautomerization .
Enamines are electron-rich species. The β-carbon of the aminoacrylate double bond is highly susceptible to protonation. Once protonated, the molecule tautomerizes into an iminium ion (imine). This iminium intermediate acts as a powerful electrophile, making it highly vulnerable to nucleophilic attack by ambient water molecules.
In biological systems, the spontaneous hydrolysis of this imine into a keto acid (such as pyruvate) and ammonia is relatively slow. Because 2AA can covalently attack and permanently inactivate other essential PLP-dependent enzymes, biological systems have evolved the RidA (Reactive intermediate deaminase) family of enzymes to rapidly catalyze this hydrolytic clearance[3]. In synthetic applications, such as PEG-based hydrogels, this exact hydrolytic vulnerability is intentionally harnessed to create pH-responsive degradation profiles[2].
Metabolic generation and hydrolytic degradation pathway of 2-aminoacrylate.
Environmental Drivers of Degradation
The cleavage rate of β-aminoacrylate bonds is strictly dictated by the hydronium ion concentration (pH) and thermal energy (temperature). Controlling these two variables is the cornerstone of any stability protocol.
pH-Driven Acid Catalysis: Acidic environments (pH < 5.5) rapidly accelerate the protonation of the enamine. This shifts the equilibrium toward the iminium ion, facilitating rapid hydrolysis into 3-oxopropanoates and releasing the free amine[2].
Thermal Acceleration: Elevated temperatures increase the kinetic energy of the system. While β-aminoacrylates are relatively stable at physiological pH (7.4) at room temperature, elevating the temperature to 37°C significantly accelerates water uptake and the subsequent hydrolytic erosion of the bonds[2]. Furthermore, prolonged exposure to high temperatures can denature related stabilizing proteins (like UK114/RidA) in biological assays[4].
Quantitative Stability Profile of β-Aminoacrylate Linkages
Environmental Condition
pH Level
Temperature
Observed Stability / Degradation Kinetics
Mechanistic Outcome
Physiological (Ex Vivo)
7.4
25°C
High stability; negligible mass loss over 48h
Slow, progressive cleavage
Physiological (In Vivo)
7.4
37°C
Moderate stability; erosion begins after 2-3 days
Temperature-accelerated hydrolysis
Acidic Microenvironment
5.0
25°C
Low stability; rapid structural degradation
Acid-catalyzed enamine protonation
Cryogenic Storage
N/A (Solid)
-20°C
Maximum stability; indefinite storage
Kinetic freezing of tautomerization
Storage and Handling Protocols
Because of their hydrolytic lability and sensitivity to strong oxidizing agents[5], synthetic aminoacrylate derivatives must be rigorously protected from moisture, protic solvents, and atmospheric oxygen during storage.
Standard operating procedure for the isolation and storage of aminoacrylate derivatives.
Protocol 1: Lyophilization and Long-Term Cryogenic Storage
This protocol is designed to completely arrest the enamine-imine tautomerization by removing the nucleophile (water) and lowering the kinetic energy of the system.
Step-by-Step Methodology:
Flash Freezing: Dissolve the purified aminoacrylate derivative in a minimal amount of anhydrous, LC-MS grade 1,4-dioxane or a similar sublimable aprotic solvent. Flash-freeze the vial in a liquid nitrogen bath. Causality: Rapid freezing prevents the formation of large solvent crystals that can locally concentrate trace acidic impurities, which would otherwise catalyze degradation.
Primary Drying (Sublimation): Transfer the frozen vials to a lyophilizer. Apply a high vacuum (< 0.1 mBar) for 24–48 hours. Causality: Sublimation removes unbound solvent without transitioning through a liquid phase, completely bypassing the hydrolytic degradation pathway.
Inert Gas Backfilling: Once drying is complete, break the vacuum using ultra-high purity Argon gas. Causality: Argon is denser than nitrogen and atmospheric air; it effectively blankets the solid-state compound, displacing atmospheric moisture and preventing oxidative degradation of the amine.
Sealing and Storage: Seal the vials with PTFE-lined septa and crimp caps. Store immediately at -20°C (or -80°C for long-term archiving).
Self-Validation Checkpoint: Before sealing the batch, weigh a 5 mg control sample. After 30 days of storage, dissolve the control in anhydrous DMSO-d6 and perform 1H-NMR. The complete absence of aldehyde or keto-acid peaks (typically appearing >9.0 ppm) validates that the storage environment successfully prevented hydrolysis.
Analytical Workflows for Stability Monitoring
To accurately assess the stability of aminoacrylate derivatives, researchers must utilize analytical techniques that do not inadvertently trigger the degradation they are trying to measure.
Protocol 2: Real-time 1H-NMR Kinetic Profiling of β-Aminoacrylate Cleavage
This protocol allows for the precise, real-time quantification of aminoacrylate hydrolysis without the need for destructive sampling or LC-MS acidic mobile phases (which artificially degrade the sample).
Step-by-Step Methodology:
Buffer Preparation: Prepare a 100 mM phosphate buffer in D2O, adjusted precisely to the target pH (e.g., pH 7.4 or 5.0) using DCl or NaOD. Causality: Deuterated buffers are required to lock the hydronium ion concentration, as β-aminoacrylate cleavage is highly pH-dependent. Failing to buffer the D2O will result in runaway auto-catalytic degradation as amine products alter the pH.
Sample Initiation: Dissolve 10 mg of the aminoacrylate derivative into 0.6 mL of the prepared D2O buffer directly inside an NMR tube. Immediately insert the tube into the spectrometer to capture the t=0 baseline.
Spectral Acquisition: Run a series of 1H-NMR spectra at fixed intervals (e.g., every 15 minutes for 48 hours) at a controlled probe temperature of 25°C or 37°C. Utilize water suppression techniques (e.g., presaturation) to eliminate the residual HOD signal. Causality: The HOD signal can obscure the critical enamine olefinic protons (typically located between 4.5 and 5.5 ppm).
Kinetic Integration: Track the disappearance of the enamine proton peak over time. Simultaneously, track the appearance of the released amine protons and the 3-oxopropanoate byproducts.
Self-Validation Checkpoint: Calculate the mass balance. The integral of the disappearing enamine proton must quantitatively match the appearance of the released amine protons. A mass balance of 100% (±5%) validates that hydrolysis is the sole degradation pathway and that no secondary side-reactions (e.g., oxidation or unwanted polymerization) are occurring during the analytical timeframe.
References
Endogenous Synthesis of 2-Aminoacrylate Contributes to Cysteine Sensitivity in Salmonella enterica
Source: ASM Journals
URL
Amino-yne Reaction for the Synthesis of Degradable Hydrogels: Study of the Cleavage of β-Aminoacrylate Cross-Links
Source: ACS Publications
URL
2-Aminoacrylate stress damages diverse PLP-dependent enzymes in vivo
Source: PMC
URL
METHYL 3-AMINOACRYLATE - Safety Data Sheet
Source: ChemicalBook
URL
Imine Deaminase Activity and Conformational Stability of UK114, the Mammalian Member of the Rid Protein Family Active in Amino Acid Metabolism
Source: MDPI
URL
β-Enamino Esters: Versatile Push-Pull Synthons in Modern Organic Synthesis and Drug Discovery
Executive Summary In the landscape of modern organic synthesis, the strategic selection of building blocks dictates the efficiency, scalability, and atom economy of a synthetic route. Among these, β-enamino esters (enami...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern organic synthesis, the strategic selection of building blocks dictates the efficiency, scalability, and atom economy of a synthetic route. Among these, β-enamino esters (enamines derived from β-dicarbonyl compounds) stand out as exceptionally versatile intermediates. Characterized by their unique "push-pull" electronic configuration, these compounds serve as ambident synthons capable of engaging in a multitude of highly regioselective and stereoselective transformations.
This technical guide explores the structural dynamics, catalytic synthesis, and advanced applications of β-enamino esters, providing actionable protocols and mechanistic insights for researchers and drug development professionals.
Structural Dynamics & Reactivity Profile
The synthetic utility of β-enamino esters stems directly from their electronic architecture. They are classic examples of push-pull alkenes . The electron-donating amine group (the "push") is conjugated through a carbon-carbon double bond to an electron-withdrawing ester carbonyl group (the "pull"). This extensive delocalization of π-electrons imparts significant thermodynamic stability while creating highly specific centers of reactivity.
Ambident Reactivity (Causality of Regioselectivity)
Because of this conjugation, β-enamino esters act as ambident nucleophiles and electrophiles:
Nucleophilic Centers: The α-carbon is highly electron-rich due to resonance donation from the nitrogen lone pair, making it the primary site for electrophilic attack (e.g., in Michael additions and alkylations).
Electrophilic Centers: The carbonyl carbon and the β-carbon remain susceptible to nucleophilic attack, allowing for subsequent cyclization or transamination events.
Fig 1. Ambident reactivity profile of β-enamino esters driven by the push-pull electronic system.
Strategic Synthesis of β-Enamino Esters
Historically, the condensation of β-keto esters with amines required harsh conditions, continuous removal of water (e.g., Dean-Stark apparatus), and toxic solvents. Modern methodologies have shifted toward catalytic, solvent-free, and green chemistry approaches.
Lewis acid catalysts activate the carbonyl carbon of the β-keto ester, lowering the activation energy for nucleophilic attack by the amine. Solvent-free conditions further accelerate the reaction by maximizing the effective molarity of the reactants. Alternatively, the1[1] provides a powerful alternative route via the addition of Reformatsky reagents to nitriles, yielding α-acyl-β-enamino esters upon tandem acylation[1].
Quantitative Comparison of Catalytic Methods
The following table summarizes contemporary catalytic systems for the synthesis of β-enamino esters from β-dicarbonyls and amines, highlighting the shift toward sustainable protocols (2)[2].
Catalyst System
Loading
Conditions
Average Yield
Key Advantage
Sc(OTf)₃
5 mol%
Solvent-free, RT
70–95%
Catalyst is recoverable and reusable up to 4 cycles without activity loss.
CoCl₂
Catalytic
Solvent-free, RT
75–95%
Extremely simple experimental procedure and high atom economy.
Fe(NO₃)₃·9H₂O
Catalytic
Solvent-free, RT
69–92%
Utilizes an inexpensive, earth-abundant metal catalyst.
Gold (III)
Catalytic
Solvent-free, Mild
61–98%
High efficiency for sterically hindered amines; environmentally friendly.
None (Autocatalytic)
N/A
Water as solvent, RT
>60%
Ultimate green chemistry approach; relies on hydrophobic effects.
Protocol 1: General Solvent-Free Synthesis of β-Enamino Esters (Sc(OTf)₃ Catalyzed)
This protocol is designed as a self-validating system; the absence of solvent forces the reaction to completion driven by product crystallization or phase separation.
Preparation: In an oven-dried 50 mL round-bottom flask, charge the β-keto ester (10.0 mmol, 1.0 equiv) and the primary amine (10.0 mmol, 1.0 equiv).
Catalyst Addition: Add Scandium(III) triflate (Sc(OTf)₃) (0.5 mmol, 5 mol%). Do not add any solvent.
Reaction: Stir the neat mixture vigorously at room temperature. The reaction is typically exothermic initially. Monitor the disappearance of starting materials via TLC (Hexane/EtOAc 4:1). Complete conversion usually occurs within 1–3 hours.
Workup: Quench the mixture by adding 20 mL of ethyl acetate and 10 mL of distilled water. Transfer to a separatory funnel.
Extraction & Recovery: Extract the organic layer. The aqueous layer (containing the Sc(OTf)₃ catalyst) can be separated, lyophilized, and reused for subsequent runs.
Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via recrystallization (e.g., from hot ethanol) or short-path column chromatography.
Core Applications in Heterocyclic Synthesis
The Hantzsch 1,4-Dihydropyridine (DHP) Synthesis
The Hantzsch multicomponent reaction is arguably the most famous application of β-enamino esters. It is a masterclass in self-sorting and thermodynamic control.
Mechanistic Causality: Why does this four-component mixture not polymerize? The reaction proceeds via two parallel, highly selective pathways. The amine condenses with one equivalent of the β-keto ester to form the thermodynamically stable β-enamino ester (nucleophile). Simultaneously, the aldehyde condenses with the second equivalent of the β-keto ester to form a Knoevenagel adduct (a highly electrophilic α,β-unsaturated carbonyl). The nucleophilic α-carbon of the enamino ester then undergoes a Michael addition into the Knoevenagel adduct. This brings the amine nitrogen and the remaining ketone into optimal proximity, driving an intramolecular cyclization (dehydration) to form the 1,4-dihydropyridine core.
Fig 2. Mechanistic sequence of the Hantzsch 1,4-dihydropyridine multicomponent synthesis.
Recent advancements have introduced 3 capable of producing chiral 1,4-DHPs with high enantiomeric excess (up to 98% ee), which is critical for target-specific drug binding[3].
Protocol 2: One-Pot Multicomponent Synthesis of 1,4-DHPs
Initialization: In a 100 mL round-bottom flask equipped with a reflux condenser, combine the aromatic aldehyde (10.0 mmol, 1.0 equiv), ethyl acetoacetate (20.0 mmol, 2.0 equiv), and ammonium acetate (15.0 mmol, 1.5 equiv).
Solvent Selection: Add 20 mL of absolute ethanol. (Ethanol is chosen because it solubilizes the starting materials but is often a poor solvent for the highly crystalline 1,4-DHP product, driving the reaction forward via precipitation).
Thermal Activation: Heat the mixture to reflux (approx. 78°C) for 2–4 hours.
Isolation: Cool the reaction mixture to 0°C in an ice bath. The 1,4-DHP will precipitate as a crystalline solid.
Purification: Filter the precipitate under vacuum, wash with ice-cold ethanol (2 x 10 mL) to remove unreacted starting materials, and dry under high vacuum.
Advanced Fused Heterocycles
Beyond simple pyridines, β-enamino esters (and their imide counterparts) are utilized in three-component reactions to synthesize complex fused-tricyclic scaffolds. For instance, the reaction of β-enamino imides with aromatic aldehydes and cyclic diketones (like dimedone) yields highly functionalized 4[4]. These reactions are often catalyzed by bases like DBU or acids like TFA and can be dramatically accelerated using ultrasound irradiation[4].
Implications in Drug Discovery
The structural motifs generated from β-enamino esters are ubiquitous in medicinal chemistry.
Cardiovascular Therapeutics: The 1,4-DHP core synthesized via the Hantzsch reaction is the fundamental pharmacophore for L-type calcium channel blockers (e.g., Amlodipine, Nifedipine), which are frontline treatments for hypertension and angina.
Unnatural Amino Acids & Peptidomimetics: The stereoselective reduction of β-enamino esters yields β-amino esters. These are critical precursors for 5[5]. Incorporating UAAs into peptide sequences creates peptidomimetics that resist proteolytic cleavage, drastically improving the pharmacokinetic profile (bioavailability and half-life) of peptide-based drugs[5].
CNS and Oncology: Derivatives of β-enamino esters have shown profound efficacy as anticonvulsants (e.g., ADD 196022) and act as key intermediates in the synthesis of αvβ3/αvβ5 integrin dual antagonists used in oncology research[2].
References
"A brief review on synthesis & applications of β-enamino carbonyl compounds", ACG Public
"Convenient Synthesis of Functionalized Pyrrolo[3,4-b]pyridines and Pyrrolo[3,4-b]quinolines via Three-Component Reactions", ResearchG
"An asymmetric synthesis of a 4-substituted-1,4-dihydropyridine", ResearchG
"Unnatural Amino Acids (UAA'S): A Trendy Scaffold for Pharmaceutical Research", Journal of Drug Delivery and Therapeutics.
"The first chemoselective tandem acylation of the Blaise reaction intermediate: a novel method for the synthesis of α-acyl-β-enamino esters", Researcher.Life.
Application Notes and Protocols for the Gould-Jacobs Reaction: Synthesis of 4-Hydroxyquinolines using Ethyl 3-Aminoacrylate
Abstract: This document provides a comprehensive guide for the synthesis of 4-hydroxyquinoline derivatives via the Gould-Jacobs reaction, specifically detailing the protocol for the reaction involving anilines and ethyl...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract: This document provides a comprehensive guide for the synthesis of 4-hydroxyquinoline derivatives via the Gould-Jacobs reaction, specifically detailing the protocol for the reaction involving anilines and ethyl 3-aminoacrylate or its equivalents like diethyl ethoxymethylenemalonate. It is intended for researchers, scientists, and professionals in drug development. The guide covers the underlying mechanism, a detailed step-by-step protocol, characterization data, troubleshooting, and safety considerations, all supported by authoritative references.
Introduction: The Significance of the Gould-Jacobs Reaction
The Gould-Jacobs reaction is a cornerstone of heterocyclic chemistry, providing a robust and versatile method for the synthesis of the 4-hydroxyquinoline scaffold.[1][2] This structural motif is of paramount importance in medicinal chemistry and drug development, forming the core of numerous pharmacologically active compounds, including antimalarials (e.g., chloroquine), antibacterial agents (fluoroquinolones), and various kinase inhibitors.[3][4] The reaction proceeds in two main stages: an initial condensation of an aniline with a β-alkoxyacrylate derivative, followed by a high-temperature thermal cyclization to form the quinoline ring system.[5][6] This application note will provide a detailed protocol and expert insights into performing this reaction efficiently and safely in a laboratory setting.
Reaction Mechanism and Workflow
The Gould-Jacobs reaction is a two-step process. The first step involves a nucleophilic substitution of an aniline on an electrophilic acrylate, typically diethyl ethoxymethylenemalonate (EMME), to form an anilinomethylenemalonate intermediate.[1] This is followed by a thermal intramolecular cyclization, which is a 6-electron electrocyclization reaction, to yield the 4-hydroxyquinoline-3-carboxylate.[7] The product exists in a tautomeric equilibrium, predominantly favoring the 4-oxo form.[1][6]
Overall Experimental Workflow
The entire process, from starting materials to the purified product, can be visualized as a streamlined workflow. This involves the initial reaction, the high-temperature cyclization, and subsequent purification steps.
Caption: Experimental workflow for the Gould-Jacobs reaction.
Detailed Reaction Mechanism
The causality of the reaction lies in the nucleophilicity of the aniline and the electrophilicity of the acrylate, followed by a thermally induced ring-closure.
Caption: Mechanism of the Gould-Jacobs reaction.
Detailed Experimental Protocol
This protocol is a general guideline and may require optimization based on the specific aniline substrate used.
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
Substituted Aniline
Reagent
Sigma-Aldrich, etc.
Ensure purity.
Diethyl ethoxymethylenemalonate (EMME)
Reagent
Sigma-Aldrich, etc.
Dowtherm A
Technical
Dow Chemical Co.
High-boiling solvent (B.P. ~257°C).
Hexane or Petroleum Ether
ACS Grade
Fisher Scientific, etc.
For washing.
Ethanol
Anhydrous
For recrystallization.
Round-bottom flasks
Appropriate sizes.
Heating mantle with stirrer
Condenser (air and water-cooled)
Buchner funnel and filter paper
Step 1: Condensation to form Ethyl α-carbethoxy-β-anilinoacrylate
In a round-bottom flask, combine the aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.1 eq).[5][8]
Heat the mixture, with stirring, at 100-130°C for 1-2 hours.[5] An oil bath or heating mantle can be used. The reaction can be monitored by observing the evolution of ethanol.[5]
The resulting intermediate, an anilidomethylenemalonate, is often a viscous oil or a low-melting solid and can be used directly in the next step without purification.[8]
Expert Tip: For some anilines, the reaction can be run in refluxing absolute ethanol for 2 hours.[9] Microwave irradiation (170°C for 7 minutes) can also be employed for a significant reduction in reaction time.[9]
Step 2: Thermal Cyclization
In a separate, larger round-bottom flask equipped with a mechanical stirrer and an air condenser, heat a high-boiling solvent such as Dowtherm A or diphenyl ether to approximately 250°C.[5][10]
Carefully and slowly add the crude anilidomethylenemalonate intermediate from Step 1 into the hot solvent.
Maintain the temperature at 250°C and continue stirring for 30-60 minutes.[5] The product will often begin to precipitate out of the hot solution.[8]
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Causality Note: The high temperature is crucial as it provides the necessary activation energy for the 6-electron electrocyclization to occur, which is a pericyclic reaction governed by Woodward-Hoffmann rules. The inert, high-boiling solvent ensures a uniform and stable temperature while preventing decomposition.[5][7]
Step 3: Work-up and Purification
Allow the reaction mixture to cool to room temperature. The product should precipitate as a solid.[10]
Add a non-polar solvent like hexane or petroleum ether to the cooled mixture to further precipitate the product and help remove the high-boiling solvent.[5][10]
Collect the solid product by vacuum filtration using a Buchner funnel.
Wash the filter cake thoroughly with several portions of hexane or petroleum ether to remove any residual Dowtherm A.[8]
The crude product can be purified by recrystallization from a suitable solvent such as ethanol, acetic acid, or a DMF/water mixture.[5] Column chromatography can also be used if recrystallization is ineffective.[5]
Carefully control the reaction temperature. If using a sealed vessel for microwave synthesis, monitor the pressure and consider reducing the temperature.
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.
High Temperatures: The cyclization step is performed at very high temperatures (~250°C). Use a heating mantle in a well-ventilated fume hood. Ensure all glassware is free of cracks and stars.
Reagent Handling: Anilines are toxic and can be absorbed through the skin. Handle with care. Dowtherm A can cause irritation. Avoid inhalation of vapors.
Work-up: Use caution when handling flammable solvents like hexane and petroleum ether.
References
Wikipedia. (2023). Gould–Jacobs reaction. Retrieved from [Link]
Name Reactions in Organic Synthesis. (n.d.). Gould-Jacobs Reaction. Retrieved from [Link]
MDPI. (2025, November 13). Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. Retrieved from [Link]
Yang, M., et al. (n.d.). Regioselectivity of the Gould–Jacobs Reaction. ResearchGate. Retrieved from [Link]
Organic Chemistry. (2025, January 15). Gould-Jacobs Reaction Mechanism [Video]. YouTube. Retrieved from [Link]
Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Retrieved from [Link]
MDPI. (2022, August 26). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Retrieved from [Link]
MDPI. (2013, March 13). Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates. Retrieved from [Link]
Price, C. C., Leonard, N. J., & Reitsema, R. H. (1946). Synthesis of 4-hydroxyquinolines; a direct synthesis from beta-anilinoacrylates. Journal of the American Chemical Society, 68(7), 1256–1259. [Link]
SpectraBase. (n.d.). Ethyl 2-(4-hydroxyphenyl)-4-quinolinecarboxylate. Retrieved from [Link]
PrepChem.com. (n.d.). Synthesis of ethyl 4-hydroxyquinoline-3-carboxylate. Retrieved from [Link]
WikiDoc. (2012, August 9). Gould-Jacobs reaction. Retrieved from [Link]
Organic Syntheses. (n.d.). 4,7-dichloroquinoline. Retrieved from [Link]
PubChem. (n.d.). Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate. Retrieved from [Link]
PubChem. (n.d.). Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate. Retrieved from [Link]
Google Patents. (n.d.). Preparation of 4-hydroxyquinoline compounds.
R. G. Gould, W. A. Jacobs. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890-2895. [Link]
Google Patents. (n.d.). Process for the preparation of 4-hydroxy quinolines.
Organic Syntheses. (n.d.). 2-methyl-4-hydroxyquinoline. Retrieved from [Link]
Zaman, A. U., Khan, M. A., & Munawar, M. A. (2015). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian Journal of Chemistry, 27(4), 1301-1304. [Link]
Application Note: Advanced Protocol for the Condensation of Ethyl 3-Aminoacrylate with Aldehydes
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Objective: To provide a highly optimized, self-validating methodology for the condensation of ethyl 3-aminoacrylate with aldehydes to s...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Objective: To provide a highly optimized, self-validating methodology for the condensation of ethyl 3-aminoacrylate with aldehydes to synthesize 1,4-dihydropyridine (1,4-DHP) scaffolds.
Introduction & Mechanistic Rationale
The condensation of ethyl 3-aminoacrylate (an electron-rich enamine) with aldehydes is a fundamental transformation in heterocyclic chemistry, serving as the cornerstone of the modified Hantzsch 1,4-dihydropyridine synthesis. 1,4-DHPs are privileged pharmacophores, prominently featuring in blockbuster calcium channel modulators (e.g., amlodipine, nifedipine) used to treat cardiovascular diseases[6.1].
Causality of Experimental Choices:
Historically, the Hantzsch reaction is performed as a multicomponent one-pot synthesis using ethyl acetoacetate, an aldehyde, and an ammonia source. However, utilizing pre-formed ethyl 3-aminoacrylate directly dictates a tighter stoichiometric control. By pre-forming the enamine, we suppress competing side reactions such as the self-condensation of the aldehyde or the formation of Knoevenagel byproducts that fail to cyclize. This strategic choice ensures that the nucleophilic
-carbon of the enamine exclusively attacks the highly electrophilic carbonyl carbon of the aldehyde[6.4].
Mechanistically, the reaction is a cascade:
Knoevenagel-type Condensation: The enamine attacks the aldehyde, forming an alkylidene intermediate.
Michael Addition: A second equivalent of ethyl 3-aminoacrylate attacks the highly conjugated intermediate.
Cyclodehydration: Intramolecular aminal formation followed by the elimination of water yields the thermodynamically stable 1,4-DHP core.
Reaction Pathway Visualization
Figure 1: Mechanistic cascade for the condensation of ethyl 3-aminoacrylate with aldehydes.
Experimental Design & Optimization Data
The electrophilicity of the aldehyde heavily dictates the reaction kinetics. Electron-rich aldehydes (e.g., p-methoxybenzaldehyde) exhibit sluggish reaction rates under uncatalyzed conditions. To overcome this, modern protocols employ Lewis acid catalysis (such as
or ) to coordinate with the aldehyde oxygen, dramatically lowering the activation energy for the initial nucleophilic attack[6.5].
The table below summarizes the quantitative optimization of these condensation conditions, demonstrating the superiority of microwave-assisted Lewis acid catalysis.
Reaction Condition
Catalyst
Time
Yield (%)
Purity (HPLC)
Ethanol, Reflux (78 °C)
None
12 h
45%
< 80%
Ethanol, Reflux (78 °C)
Acetic Acid (20 mol%)
8 h
62%
85%
Ethanol, Reflux (78 °C)
(10 mol%)
3 h
88%
95%
Solvent-free, MW (110 °C)
(10 mol%)
15 min
94%
> 98%
Step-by-Step Experimental Protocols
Protocol A: Lewis Acid-Catalyzed Condensation (Solution Phase)
This protocol is ideal for standard laboratory setups lacking microwave reactors. It utilizes a self-validating crystallization step, taking advantage of the highly crystalline nature of 1,4-DHPs.
Reagent Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the target aldehyde (10.0 mmol) and ethyl 3-aminoacrylate (20.0 mmol, 2.0 equiv) in absolute ethanol (15 mL).
Catalyst Addition: Add
(10 mol%, 1.0 mmol) in one portion.
Self-Validating Observation: The solution will often transiently deepen in color (yellow to orange), visually confirming the Lewis acid-carbonyl coordination complex formation.
Reflux: Attach a reflux condenser and heat the mixture to 78 °C for 3 hours.
Analytical Check: Monitor the reaction via TLC (Hexane:EtOAc 7:3). The disappearance of the UV-quenching aldehyde spot and the emergence of a bright blue fluorescent spot at 254 nm UV confirms the formation of the conjugated DHP core.
Workup & Precipitation: Cool the reaction mixture to room temperature and pour it slowly into vigorously stirred crushed ice (50 g). The hydrophobic 1,4-DHP product will crash out as a solid precipitate.
Isolation: Filter the solid under vacuum, wash with ice-cold distilled water (2 × 10 mL) to remove the catalyst, and recrystallize from hot ethanol to afford the pure product.
This green-chemistry approach leverages microwave irradiation to directly accelerate the rate-limiting dehydration step (aminal to DHP), preventing the oxidative degradation to pyridines often seen in prolonged thermal refluxing[6.4].
Homogenization: In a 10 mL microwave-safe quartz vessel, intimately mix the aldehyde (5.0 mmol) and ethyl 3-aminoacrylate (10.0 mmol). Add
(10 mol%) and 0.5 mL of glacial acetic acid to act as a liquid medium and proton shuttle.
Irradiation: Seal the vessel with a pressure-rated cap. Subject the mixture to microwave irradiation at 110 °C (150 W maximum power limit) for 15 minutes.
Crystallization: Allow the vessel to cool to room temperature. The crude mass will typically solidify. Triturate the solid with cold ethanol (5 mL) to break up the matrix and induce uniform crystallization.
Final Isolation: Filter the crystalline product and dry under a high vacuum (0.1 mbar) for 4 hours to remove residual acetic acid.
References
Synthesis, X-ray characterization and DFT calculations of a series of 3-substituted 4,5-dichloroisothiazoles
Source: CrystEngComm (RSC Publishing)
URL:[6.1]
Structure Activity Relationships of 1,4-Dihydropyridines That Act as Enhancers of the Vanilloid Receptor 1 (TRPV1)
An Overview on the Synthesis of Fused Pyridocoumarins with Biological Interest
Source: MDPI
URL:[6.5]
Method
Synthesis of amino acids starting from ethyl 3-aminoacrylate
Application Note: Advanced Synthesis of Chiral -Amino Acids from Ethyl 3-Aminoacrylate -Enamino Esters Strategic Overview The Substrate and the Target Ethyl 3-aminoacrylate ( ) represents a critical class of -enamino est...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Advanced Synthesis of Chiral
-Amino Acids from Ethyl 3-Aminoacrylate
-Enamino Esters
Strategic Overview
The Substrate and the Target
Ethyl 3-aminoacrylate (
) represents a critical class of -enamino esters. While often overlooked in favor of their -amino counterparts, these substrates are the direct precursors to -amino acids .
-Amino acids are non-proteinogenic amino acids that have gained immense traction in drug discovery. Unlike -amino acids, they are resistant to enzymatic degradation by endogenous proteases, making them ideal for constructing stable peptidomimetics (-peptides) with extended half-lives in vivo.
The Synthetic Challenge
The transformation of ethyl 3-aminoacrylate to a chiral amino acid requires the asymmetric reduction of the C=C double bond. This presents two distinct mechanistic challenges:
Tautomeric Equilibrium: The substrate exists in equilibrium between the enamine (
) and imine () forms, complicating catalyst binding.
Catalyst Poisoning: The free amine group is a strong Lewis base that can irreversibly bind to metal centers (Rh, Ru, Ir), deactivating the catalyst.
This guide details two validated protocols to overcome these barriers: the Direct Asymmetric Hydrogenation (atom-economical) and the Protected Chelation-Controlled Route (high stereocontrol).
Reaction Logic & Pathway Visualization
The following diagram outlines the decision matrix for processing ethyl 3-aminoacrylate.
Figure 1: Strategic workflow for the asymmetric synthesis of
-amino acids.
Protocol A: Direct Asymmetric Hydrogenation (Unprotected)[1]
Rationale: Historically, hydrogenation required N-protection. However, recent advances utilizing Ruthenium-SEGPHOS complexes allow for the direct hydrogenation of the free enamine. This eliminates two synthetic steps (protection and deprotection), significantly improving yield and reducing waste.
Mechanism: The reaction proceeds via a proton-transfer mechanism where the solvent (alcohol) or an additive (mild acid) assists in the heterolytic cleavage of
Rationale: If the direct route yields insufficient enantiomeric excess (ee) for a specific derivative, the "Protected" route is the gold standard. By converting the free amine to an amide (N-acetyl or N-Boc), the carbonyl oxygen provides a secondary binding site for the metal (usually Rhodium), creating a rigid 5-membered chelate ring that locks the facial selectivity.
Step 1: Substrate Protection (N-Acylation)
Dissolve Ethyl 3-aminoacrylate (10 mmol) in THF (20 mL).
Add Pyridine (12 mmol) and Acetic Anhydride (12 mmol).
Stir at reflux for 4 hours.
Crucial Purification: The product, Ethyl 3-acetamidoacrylate, must be purified by column chromatography (Hexane/EtOAc) to remove trace pyridine, which poisons the hydrogenation catalyst.
Step 2: Rhodium-Catalyzed Hydrogenation
Catalyst System: [Rh(COD)(DuPhos)]BF
. The DuPhos ligand is privileged for these substrates due to its electron-rich nature and rigid backbone.
Inert Atmosphere: Perform all operations in a glovebox or using strict Schlenk techniques.
Reaction Mix: In a Schlenk tube, dissolve Ethyl 3-acetamidoacrylate (1.57 g, 10 mmol) and [Rh(COD)((R,R)-Me-DuPhos)]BF
(1 mol%) in degassed Methanol (10 mL).
Pressurization: Transfer to an autoclave. Purge with
.
Reaction: Pressurize to 5–10 bar (lower pressure is sufficient for Rh systems). Stir at Room Temperature (25°C) for 6 hours.
Insight: Rhodium systems are generally more active than Ruthenium systems for these substrates and require milder conditions.
Analysis: Vent gas. Analyze an aliquot by Chiral HPLC (e.g., Chiralcel OD-H column).
Data Summary & Comparison
The following table contrasts the two methodologies to assist in process selection.
Feature
Protocol A (Direct/Unprotected)
Protocol B (Protected/Chelated)
Catalyst Metal
Ruthenium (Ru) or Iridium (Ir)
Rhodium (Rh)
Key Ligand
DM-SEGPHOS / Binaphane
DuPhos / Binap
Step Count
1 (One-pot)
3 (Protect -> Hydrog -> Deprotect)
Atom Economy
High
Low (Loss of Ac/Boc group)
Pressure Req.
High (30–50 bar)
Low (3–10 bar)
Enantioselectivity
Good (88–97% ee)
Excellent (>99% ee)
Substrate Scope
Sensitive to steric bulk on Nitrogen
Tolerates bulky substituents
Troubleshooting & Optimization
Issue: Low Conversion
Cause: Catalyst poisoning by trace oxygen or impurities in the starting material.
Solution: Recrystallize the starting ethyl 3-aminoacrylate. Ensure solvents are degassed via freeze-pump-thaw cycles (at least 3 cycles).
Issue: Low Enantioselectivity (ee)
Cause (Protocol A): Insufficient acid additive.
Solution: Increase acetic acid to 2.0 equivalents. The protonated iminium species hydrogenates more selectively than the neutral enamine.
Cause (Protocol B): Competitive inhibition by solvent.
Solution: Switch solvent from Methanol to Dichloromethane (DCM), which does not coordinate to the Rh center, tightening the substrate chelation.
Issue: Product Racemization
Cause: Retro-Michael addition during workup.
Solution: Avoid high temperatures during solvent removal. Keep workup pH neutral.
References
Matsumura, K., et al.
-Amino Esters." Organic Process Research & Development, 2011.
Zhou, Y., et al.
-enamine esters."[1][2] Journal of the American Chemical Society, 2010.
Burk, M. J., et al.
-acylaminoacrylates." Journal of the American Chemical Society, 1999.
General Review of
-Amino Acid Synthesis:
Weiner, B., et al. "Catalytic enantioselective synthesis of -amino acids." Chemical Society Reviews, 2010.[3]
Application Note: Cycloaddition Reactions of Ethyl 3-Aminoacrylate
This Application Note and Protocol Guide details the utility of Ethyl 3-aminoacrylate (also known as ethyl -aminoacrylate) as a versatile building block in cycloaddition reactions. Introduction Ethyl 3-aminoacrylate (E3A...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol Guide details the utility of Ethyl 3-aminoacrylate (also known as ethyl
-aminoacrylate) as a versatile building block in cycloaddition reactions.
Introduction
Ethyl 3-aminoacrylate (E3AA ) is a bifunctional enamine ester that serves as a potent electron-rich dienophile and dipolarophile in organic synthesis. Its structure features a "push-pull" electronic system: the amino group donates electron density (
-carbon nucleophilicity) while the ester group provides stabilization and a handle for further functionalization.
In drug discovery, E3AA is invaluable for the rapid assembly of heteroaromatic scaffolds—specifically pyridines , isoxazoles , and pyrroles —via [4+2] and [3+2] cycloaddition pathways. This guide focuses on its application in Inverse Electron Demand Diels-Alder (IEDDA) reactions and 1,3-Dipolar Cycloadditions .
Mechanistic Principles
2.1 Electronic Character & Regioselectivity
The reactivity of E3AA is governed by Frontier Molecular Orbital (FMO) interactions.
Enamine Character: The nitrogen lone pair raises the energy of the Highest Occupied Molecular Orbital (HOMO), making the
-carbon highly nucleophilic.
Regiocontrol: In cycloadditions, the high-coefficient HOMO at the
-carbon of E3AA typically interacts with the largest coefficient of the LUMO of the electrophilic partner (e.g., the carbon of a nitrile oxide or the C3/C6 of a triazine).
2.2 Reaction Pathways
[4+2] IEDDA: Reacts with electron-deficient dienes (e.g., 1,2,4-triazines) to form pyridines after retro-Diels-Alder extrusion of
and elimination of ammonia/amine.
[3+2] Dipolar Cycloaddition: Reacts with 1,3-dipoles (e.g., nitrile oxides, azides) to form five-membered heterocycles like isoxazoles or triazoles.[1][2]
Visualizing the Reaction Logic
Figure 1: Divergent synthesis pathways using Ethyl 3-aminoacrylate. The reagent acts as a linchpin for accessing 6-membered (Pyridine) and 5-membered (Isoxazole) heterocycles.
Experimental Protocols
Protocol A: Synthesis of Ethyl 3-Aryl-isoxazole-4-carboxylate
Application: Synthesis of core scaffolds for antibiotics and COX-2 inhibitors.
Mechanism: [3+2] Cycloaddition followed by elimination of ammonia.
Preparation of Hydroximoyl Chloride (Dipole Precursor):
Dissolve the aryl aldoxime (10 mmol) in DMF (20 mL) at 0°C.
Add NCS (11 mmol) portion-wise over 15 minutes.
Stir at room temperature (RT) for 1–2 hours. Checkpoint: Monitor by TLC (disappearance of oxime).
Cycloaddition:
Cool the solution to 0°C.
Add Ethyl 3-aminoacrylate (10 mmol) in one portion.
Critical Step: Add
(12 mmol) dissolved in DMF (5 mL) dropwise over 30 minutes.
Note: Slow addition prevents the dimerization of the nitrile oxide to furoxan by keeping its steady-state concentration low, favoring reaction with the enamine.
Reaction & Workup:
Allow the mixture to warm to RT and stir for 12 hours.
Pour the mixture into ice-water (100 mL) and extract with Ethyl Acetate (3 x 30 mL).
Wash combined organics with brine, dry over
, and concentrate.
Purification:
Purify via flash column chromatography (Hexanes:EtOAc gradient).[4]
Expected Product: Ethyl 3-aryl-isoxazole-4-carboxylate (Note: The amino group is eliminated during the process to restore aromaticity).
Data Summary Table:
Parameter
Condition
Note
| Temperature | 0°C
RT | Controls exotherm during dipole generation. |
| Stoichiometry | 1:1:1.2 (Oxime:E3AA:Base) | Slight excess of base ensures full dehydrochlorination. |
| Yield | 65–85% | Dependent on steric bulk of the aryl group. |
Protocol B: Pyridine Synthesis via IEDDA with 1,2,4-Triazines
Application: "Click" synthesis of highly substituted pyridines for kinase inhibitors.
Mechanism: Inverse Electron Demand Diels-Alder followed by retro-Diels-Alder (
In a pressure tube, dissolve the 1,2,4-triazine (1.0 mmol) in anhydrous 1,4-dioxane (5 mL).
Add Ethyl 3-aminoacrylate (2.0 mmol). Excess is used to drive the reaction to completion.
Thermal Activation:
Seal the tube and heat to 100–120°C for 12–24 hours.
Observation: Evolution of nitrogen gas (
) indicates reaction progress.
Workup:
Cool to RT. Concentrate the solvent under reduced pressure.
The crude residue often contains the dihydropyridine intermediate.
Aromatization (if necessary): Dissolve residue in DCM and treat with DDQ (1.1 equiv) or simply heat in acetic acid to force the elimination of the amino group/methanethiol if it hasn't occurred spontaneously. (Note: With E3AA, elimination of the amino group is favored to form the nicotinate derivative).
Purification:
Chromatography on silica gel (DCM:MeOH).
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Low Yield (Isoxazole)
Dimerization of Nitrile Oxide (Furoxan formation).
Decrease rate of addition; use syringe pump. Increase E3AA equivalents (1.5x).
Incomplete Reaction (IEDDA)
High LUMO energy of diene.
Use higher boiling solvent (Xylene, 140°C) or add Lewis Acid catalyst (, 10 mol%).
Regioisomer Mixtures
Poor FMO overlap discrimination.
Verify steric bulk of the aldehyde partner in Protocol A. E3AA usually directs 4-carboxylate formation strongly.
References
Smolecule. (2023). Scope and Significance of (Z)-Ethyl 3-aminoacrylate in Organic Synthesis.
Organic Chemistry Portal. (2023). 1,3-Dipolar Cycloaddition: Mechanism and Synthetic Applications.
National Institutes of Health (NIH). (2022). Multicomponent synthesis of substituted pyridines via a catalytic intermolecular aza-Wittig/Diels–Alder sequence.
MDPI. (2023). Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines.
MilliporeSigma. (2023). Inverse Electron Demand Diels-Alder Reactions: Applications in Heterocycle Synthesis.[5][6][7]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists
Document Type: Technical Application Note & Experimental Protocols
Introduction & Mechanistic Rationale
Ethyl 3-aminoacrylate (also known as ethyl
-aminoacrylate) is a highly versatile building block in organic synthesis, frequently utilized in the construction of complex heterocyclic scaffolds for pharmaceutical drug discovery [1]. Its utility stems from its "push-pull" electronic configuration.
The electron-donating primary amino group at the
-position (C3) raises the energy of the Highest Occupied Molecular Orbital (HOMO), while the electron-withdrawing ethyl ester group at the C1 position lowers the Lowest Unoccupied Molecular Orbital (LUMO) [2]. This extended conjugated system heavily polarizes the carbon-carbon double bond, rendering the -carbon (C2) highly nucleophilic and susceptible to direct electrophilic substitution.
Figure 1: Electronic structure and push-pull reactivity map of ethyl 3-aminoacrylate.
Experimental Protocols
The following protocols detail the self-validating systems required to functionalize the C2 position. Each methodology is designed to prevent the degradation of the sensitive enamine moiety.
Protocol A: Alpha-Halogenation (Synthesis of Ethyl 2-Bromo-3-aminoacrylate)
Causality & Design: Direct halogenation of enamines can lead to over-oxidation or polymerization. N-Bromosuccinimide (NBS) is selected as the electrophilic bromine source because it provides a controlled, low steady-state concentration of
. Dichloromethane (DCM) is utilized as an aprotic solvent to stabilize the polar transition state without participating in nucleophilic attack.
Step-by-Step Procedure:
Preparation: Charge a flame-dried 100 mL round-bottom flask with ethyl 3-aminoacrylate (10.0 mmol, 1.15 g) and anhydrous DCM (30 mL) under a nitrogen atmosphere.
Cooling: Cool the solution to 0 °C using an ice-water bath to suppress exothermic side reactions.
Addition: Add NBS (10.5 mmol, 1.87 g) portion-wise over 15 minutes. The solution will transition from colorless to pale yellow.
Reaction Monitoring: Stir the mixture at 0 °C for 1 hour. Monitor completion via TLC (Hexanes/EtOAc 7:3). The starting material spot (
) should disappear, replaced by a new UV-active spot ().
Quenching & Workup: Quench the reaction with saturated aqueous
(20 mL) to neutralize residual NBS. Extract the aqueous layer with DCM (2 20 mL).
Purification: Wash the combined organic layers with brine, dry over anhydrous
, and concentrate under reduced pressure. The crude product can be used directly in Protocol B or recrystallized from cold ethanol.
Protocol B: Palladium-Catalyzed Alpha-Arylation
Causality & Design: Direct C-H arylation of enamines often suffers from poor regioselectivity. A more robust approach is the Suzuki-Miyaura cross-coupling of the ethyl 2-bromo-3-aminoacrylate intermediate. A mild base (
) is strictly required; stronger bases (e.g., ) would hydrolyze the ester or degrade the enamine. This methodology is critical for synthesizing neurological targets, such as Ca(V)1.3 inhibitors [3].
Step-by-Step Procedure:
Preparation: In a Schlenk tube, combine ethyl 2-bromo-3-aminoacrylate (5.0 mmol), phenylboronic acid (6.0 mmol), and
(15.0 mmol).
Degassing: Add a degassed solvent mixture of Toluene/Ethanol/Water (2:1:1, 20 mL). Sparge the solution with nitrogen for 10 minutes.
Catalyst Addition: Quickly add
(0.25 mmol, 5 mol%) and seal the tube.
Heating: Heat the mixture to 80 °C in an oil bath for 12 hours.
Workup: Cool to room temperature, dilute with EtOAc (30 mL), and filter through a short pad of Celite to remove the palladium black.
Purification: Wash the filtrate with water and brine, dry over
, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the ethyl 2-aryl-3-aminoacrylate.
Protocol C: Alpha-Acylation
Causality & Design: Acylation at the C2 position yields
-acyl--enamino esters, valuable intermediates for synthesizing substituted pyrazoles via Blaise reaction intermediates [4]. Pyridine is utilized as a mandatory acid scavenger; failure to neutralize the HCl byproduct will result in protonation of the C3 amino group, destroying the push-pull resonance and halting the reaction.
Step-by-Step Procedure:
Preparation: Dissolve ethyl 3-aminoacrylate (5.0 mmol) and anhydrous pyridine (6.0 mmol) in anhydrous THF (20 mL) under nitrogen.
Cooling: Cool the mixture to 0 °C.
Addition: Add the desired acyl chloride (5.5 mmol) dropwise via syringe. A white precipitate (pyridinium chloride) will form immediately.
Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.
Workup: Quench with saturated aqueous
(10 mL). Extract with EtOAc (3 15 mL).
Purification: Wash the organic layer with 1M HCl (5 mL) to remove residual pyridine, followed by brine. Dry and concentrate to yield the
-acyl product.
Experimental Workflow & Quantitative Data
Figure 2: Experimental workflow for the alpha-functionalization of ethyl 3-aminoacrylate.
Quantitative Data & Analytical Signatures
A highly reliable analytical handle for monitoring these reactions is the
H NMR shift of the C3 proton. In the parent ethyl 3-aminoacrylate, the C2-H appears at ~4.5 ppm and the C3-H at ~7.5 ppm. Upon C2 functionalization, the C2-H signal vanishes, and the C3-H signal shifts downfield into a distinct singlet due to the deshielding effect of the new -substituent.
Therapeutic Potential of Heterocyclic Compounds Targeting Mitochondrial Calcium Homeostasis and Signaling in Alzheimer's Disease and Parkinson's Disease . Preprints.org. 3
Efficient and Scalable Synthesis of Ethyl 2,6-Dichloro-5-Fluoronicotinoyl Acetate Using the Blaise Reaction as a Key Step . ResearchGate. 4
Scalable Synthesis Routes for Ethyl 3-Aminoacrylate Derivatives: Application Notes and Protocols
Introduction and Strategic Importance Ethyl 3-aminoacrylate and its substituted derivatives (e.g., ethyl 3-aminocrotonate, (Z)-ethyl 3-aminoacrylate) are highly versatile "push-pull" alkenes[1]. Featuring both an electro...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Strategic Importance
Ethyl 3-aminoacrylate and its substituted derivatives (e.g., ethyl 3-aminocrotonate, (Z)-ethyl 3-aminoacrylate) are highly versatile "push-pull" alkenes[1]. Featuring both an electron-donating amino group and an electron-withdrawing ester group, these compounds act as dual-functional building blocks in organic synthesis[2]. They are critical intermediates for the construction of complex heterocyclic scaffolds, including 4-hydroxypyrimidines, dihydropyridines, and indolizines, which frequently form the core of active pharmaceutical ingredients (APIs) targeting neurological and cardiovascular disorders[2][3].
Historically, batch syntheses of aminoacrylic acid esters suffered from prolonged reaction times, technically burdensome workup procedures, and low yields due to competing side reactions[2]. To address these bottlenecks in drug development and scale-up manufacturing, modern synthetic strategies have shifted toward highly chemoselective Aza-Michael additions and Continuous Flow condensation methodologies[1][4].
Mechanistic Pathways & Process Causality
Route A: Chemoselective Aza-Michael Addition
The synthesis of N-substituted ethyl 3-aminoacrylates can be achieved via the 1,4-aza-Michael addition of primary or secondary amines to ethyl propiolate[5]. However, scaling this reaction presents a chemoselectivity challenge: the amine can undergo 1,4-conjugate addition to yield the desired
-amino ester, or it can undergo 1,2-addition (aminolysis) to form an undesired propiolamide byproduct[6].
Expert Insight on Causality: The chemoselectivity is heavily dictated by solvent thermodynamics. Non-polar solvents (e.g., toluene, hexane) suppress the stabilization of the highly polar transition state required for aminolysis, thereby kinetically favoring the 1,4-aza-Michael addition[6]. Conversely, highly polar solvents (e.g., acetonitrile, dioxane) promote aminolysis[6].
Caption: Chemoselectivity pathways in the reaction of ethyl propiolate with amines.
Route B: Continuous Flow Condensation
For methylated derivatives like ethyl 3-aminocrotonate , the condensation of ethyl acetoacetate with aqueous ammonia is the industrial standard[4]. In traditional batch reactors, this reaction is limited by poor mass transfer and the outgassing of ammonia, which alters the stoichiometric ratio and caps yields at ~60-70%[4].
Expert Insight on Causality: Transitioning this condensation to a continuous flow regime resolves these issues[4]. By utilizing a high-pressure tubular reactor equipped with a back-pressure regulator (BPR), ammonia is forced to remain dissolved in the liquid phase even at elevated temperatures (50°C)[4]. This intensifies the reaction rate, reducing residence time from hours to minutes while boosting yields to >90%[4].
Caption: Continuous flow reactor setup for the scalable synthesis of ethyl 3-aminocrotonate.
Quantitative Data: Batch vs. Continuous Flow
The following table summarizes the process intensification achieved by migrating the synthesis of ethyl 3-aminocrotonate from batch to continuous flow[4].
Process Parameter
Traditional Batch Process
Scaled Continuous Flow Process
Reactants
Ethyl acetoacetate + Aq. NH₃ (25%)
Ethyl acetoacetate + Aq. NH₃ (25%)
Solvent
Isopropanol
Isopropanol or Solvent-free
Molar Ratio (Ester:NH₃)
1:1 to 1:3
1:3
Temperature
Room Temperature (<10°C addition)
50°C (Isothermal)
Reaction / Residence Time
75 – 180 minutes
15 – 22 minutes
System Pressure
Atmospheric
Elevated (via Back-Pressure Regulator)
Isolated Yield
59% – 73%
48% (Solvent-free) to 94% (Optimized)
Self-Validating Experimental Protocols
Protocol 1: Scalable Aza-Michael Synthesis of N-Substituted Ethyl 3-Aminoacrylates
Objective: Synthesize N-benzyl ethyl 3-aminoacrylate with high chemoselectivity.
Preparation: In a flame-dried, nitrogen-purged 1 L jacketed reactor, dissolve ethyl propiolate (1.0 equiv, 100 mmol) in anhydrous toluene (500 mL). Causality: Toluene is selected to thermodynamically favor the 1,4-addition over aminolysis[6].
Amine Addition: Cool the reactor to 0°C. Add benzylamine (1.05 equiv, 105 mmol) dropwise over 30 minutes via an addition funnel. Maintain high agitation (400 rpm) to prevent localized hot spots.
Reaction Maturation: Allow the mixture to warm to room temperature (20-25°C) and stir for 2 to 4 hours.
In-Process Control (IPC): Withdraw a 50 µL aliquot, quench in 1 mL of hexane, and analyze via HPLC (UV 254 nm) or TLC (Hexane:EtOAc 8:2). The reaction is deemed complete when unreacted ethyl propiolate is < 1.0% AUC.
Workup & Validation: Concentrate the mixture under reduced pressure. Purify the crude oil via short-path distillation or silica gel filtration. Validate the (Z)/(E) isomeric ratio of the isolated product using ¹H-NMR (specifically observing the vinylic proton coupling constants).
Protocol 2: Continuous Flow Synthesis of Ethyl 3-Aminocrotonate
Objective: High-throughput synthesis of ethyl 3-aminocrotonate utilizing a tubular flow reactor[4].
System Priming: Flush a continuous flow system (comprising two high-pressure HPLC pumps, a T-mixer, and a 1 m length SS316 tubular reactor) with isopropanol to establish baseline pressure.
Attach a Back-Pressure Regulator (BPR) set to 75 psi at the reactor outlet. Causality: This pressure ensures the 25% aqueous ammonia remains entirely in the liquid phase at 50°C, preventing gas bubble formation that would disrupt residence time[4].
Reagent Delivery:
Pump A: Neat ethyl acetoacetate.
Pump B: 25% Aqueous Ammonia.
Set flow rates to achieve a 1:3 molar ratio of ester to ammonia, with a total flow rate calibrated for a 22-minute residence time in the heated zone[4].
Steady-State Equilibration (IPC): Divert the initial output to waste for 2.5 residence times (approx. 55 minutes) to ensure the system has reached thermal and chemical steady-state. Analyze the output stream via inline IR or offline HPLC.
Collection & Isolation: Once steady-state is validated, collect the product stream into a chilled vessel (0-5°C). The biphasic mixture is separated, and the organic layer is concentrated under reduced pressure to yield ethyl 3-aminocrotonate as a crystalline solid or viscous oil (Yield >90%)[4].
References
Castillo et al. "Recent advances in biocatalytic promiscuity. Hydrolase-catalyzed reactions for nonconventional transformations." Universidad de Oviedo. URL:[Link]
European Patent Office. "Process for preparing 4-hydroxypyrimidine." Google Patents (EP0326389B1).
National Institutes of Health. "Three-Component Synthesis of Cyclic Enaminones via Ketene Cyclization." PMC. URL:[Link]
Technical Support Center: Preventing Thermal Polymerization of Ethyl 3-Aminoacrylate (EAA)
Welcome to the Technical Support Center for handling and processing Ethyl 3-aminoacrylate (EAA). This guide is designed for researchers, scientists, and drug development professionals who need to maintain the monomeric i...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for handling and processing Ethyl 3-aminoacrylate (EAA). This guide is designed for researchers, scientists, and drug development professionals who need to maintain the monomeric integrity of EAA during thermal processing, distillation, and high-temperature synthesis.
Mechanistic Overview: The Dual-Threat of EAA Polymerization
Ethyl 3-aminoacrylate is a highly versatile building block used in the synthesis of complex heterocyclic scaffolds, such as indolizines, and various pharmaceutical intermediates[1]. However, its bifunctional nature—an activated acrylate double bond coupled with a primary amine—makes it exceptionally prone to premature polymerization during thermal processing (e.g., distillation or high-temperature reflux)[1].
When subjected to heat, EAA can undergo two distinct polymerization pathways:
Free-Radical Polymerization (Chain-Growth): Elevated temperatures can induce spontaneous homolytic cleavage, generating free radicals that rapidly propagate through the acrylate double bonds[2].
Michael Addition (Step-Growth): The primary amine of one EAA molecule can act as a nucleophile, adding across the activated
-unsaturated carbonyl of another monomer. This leads to the formation of poly(-amino ester) networks[1].
Understanding these causal mechanisms is critical. You cannot simply add a generic radical scavenger and expect complete stability; the thermal parameters and atmospheric conditions must be strictly controlled to prevent both radical propagation and nucleophilic addition.
Logical relationship of EAA thermal polymerization pathways and targeted interventions.
Frequently Asked Questions (Troubleshooting)
Q1: My EAA gelled in the distillation flask despite adding MEHQ. What went wrong?A1: MEHQ (Monomethyl ether of hydroquinone) is a standard inhibitor for acrylates, but it is strictly oxygen-dependent[2]. It functions by reacting with dissolved oxygen to form a stable peroxide radical that halts the polymerization chain reaction. If you performed a high-vacuum distillation and thoroughly degassed the system, you removed the oxygen required for MEHQ to function, rendering it useless[2]. For anaerobic or vacuum distillations, you must use an oxygen-independent inhibitor like Phenothiazine (PTZ) or a nitroso compound[2][3].
Q2: Can I just purge the system with oxygen to keep MEHQ active at high temperatures?A2: No, this is highly dangerous and counterproductive at elevated temperatures. While oxygen acts as an inhibitor at room temperature, recent first-principles calculations and kinetic studies demonstrate that at temperatures above 140°C, molecular oxygen switches roles and acts as a catalyst for free-radical polymerization[4]. Solvated oxygen reacts with the acrylate to form a triplet diradical intermediate, rapidly accelerating monomer conversion[4]. Therefore, thermal processing of EAA should be kept well below 100°C using reduced pressure.
Q3: How do I prevent the Michael addition pathway during heating?A3: Unlike radical polymerization, Michael addition is not stopped by radical scavengers (MEHQ, PTZ). It is a thermally accelerated nucleophilic attack[1]. The only way to prevent this is through strict temperature control and maintaining high purity. Acidic or basic impurities can catalyze this condensation[5]. Ensure your glassware is neutralized, and utilize high-vacuum distillation to lower the boiling point, keeping the pot temperature below 60°C.
Quantitative Data: Inhibitor Selection Matrix
To ensure a self-validating experimental setup, select the appropriate inhibitor based on your atmospheric and thermal conditions.
High-vacuum pump (capable of < 1 mmHg) with a cold trap.
Phenothiazine (PTZ) inhibitor.
Step-by-Step Methodology:
Apparatus Preparation: Base-wash all glassware with 0.1 M NaOH, rinse thoroughly with deionized water, and dry completely. This removes trace acidic impurities that could catalyze Michael additions[1][5].
Inhibitor Dosing: Add crude Ethyl 3-aminoacrylate to the distillation flask. Add Phenothiazine (PTZ) at a concentration of 200 ppm relative to the EAA mass.
Self-Validation Check: Ensure PTZ is fully dissolved before applying heat; undissolved inhibitor leaves local zones of monomer unprotected.
Vacuum Application: Begin stirring and apply the vacuum before applying any heat. Allow the system to equilibrate to < 1 mmHg. This lowers the required boiling point drastically, mitigating both radical and Michael addition pathways.
Controlled Heating: Submerge the distillation flask in an oil bath. Gradually increase the temperature. Do not exceed a bath temperature of 70°C.
Fraction Collection: Discard the first 5% of the distillate (forerun), which often contains low-boiling impurities and dissolved moisture. Collect the main EAA fraction in a receiver flask pre-dosed with 100 ppm MEHQ (if storing under air) or PTZ (if storing under inert gas) to ensure immediate stabilization of the purified monomer.
Cooling & Shutdown: Once distillation is complete, remove the heat source. Allow the pot to cool to room temperature while still under vacuum. Only backfill with inert gas (or air, depending on the storage inhibitor) once the pot is < 30°C to prevent auto-acceleration of the remaining heel.
Step-by-step workflow for the safe vacuum distillation of EAA.
References
Benchchem Technical Support Team. "Methyl 3-aminoacrylate | 124703-69-1". Benchchem.
Benchchem Technical Support Team. "preventing premature polymerization of calcium acrylate monomers". Benchchem.
Fujifilm. "What is high performance polymerization inhibitor?". Fujifilm.
Westlake University. "Oxygen-Initiated Free-Radical Polymerization of Alkyl Acrylates at High Temperatures". Westlake University.
Google Patents. "EP0326389B1 - Process for preparing 4-hydroxypyrimidine". Google Patents.
Technical Support Center: Controlling cis-trans Isomerization in Ethyl 3-Aminoacrylate
Welcome to the technical support center for ethyl 3-aminoacrylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for ethyl 3-aminoacrylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the control of cis-trans (or E/Z) isomerization of this versatile building block. The stereochemical purity of ethyl 3-aminoacrylate is often critical for the success of subsequent synthetic steps and the biological activity of the final product.[1] This resource aims to equip you with the knowledge to diagnose and solve common issues encountered during its synthesis and application.
Understanding the System: The Balance of Isomers
Ethyl 3-aminoacrylate, an enamine, can exist as two geometric isomers: the Z-isomer (traditionally cis) and the E-isomer (traditionally trans). The relative stability and interconversion of these isomers are influenced by a variety of factors, including steric and electronic effects, solvent polarity, temperature, and the presence of catalysts.[2][3] The Z-isomer is often favored due to the potential for intramolecular hydrogen bonding between the amino group and the ester carbonyl, creating a more stable six-membered ring-like structure.[3] However, under certain conditions, the E-isomer can be formed or become the dominant species.
Troubleshooting Guide
Problem 1: My reaction is producing an unexpected mixture of Z and E isomers. How can I favor the formation of the desired isomer?
Answer: The ratio of Z to E isomers is often determined by whether the reaction is under kinetic or thermodynamic control.[4][5][6][7][8]
For the Thermodynamically Favored (Z)-Isomer:
Higher Temperatures: Running the reaction at a higher temperature can facilitate equilibration to the more stable Z-isomer.[6] However, be mindful of potential side reactions or decomposition at elevated temperatures.
Longer Reaction Times: Allowing the reaction to proceed for a longer duration can also promote the formation of the thermodynamic product.[6]
Choice of Base: A weaker, non-hindered base can favor the formation of the more stable thermodynamic enolate precursor, leading to the Z-isomer.[4]
For the Kinetically Favored (E)-Isomer:
Low Temperatures: Running the reaction at low temperatures (e.g., -78 °C) can "trap" the kinetically favored product before it has a chance to equilibrate to the more stable isomer.[6]
Strong, Bulky Bases: The use of a strong, sterically hindered base, such as lithium diisopropylamide (LDA), at low temperatures is a classic method for generating the kinetic enolate, which can lead to the E-isomer.[4][9] The bulkiness of the base favors deprotonation at the less sterically hindered site.[4][8]
Rapid Quenching: After the reaction is complete, quenching it quickly at low temperature can help preserve the kinetic product ratio.
Experimental Protocol: Selective Formation of the Kinetic Enolate
Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the precursor ketone in anhydrous tetrahydrofuran (THF).
Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.
Base Addition: Slowly add a solution of lithium diisopropylamide (LDA) in THF dropwise to the cooled ketone solution with vigorous stirring.
Enolate Formation: Allow the reaction to stir at -78 °C for the specified time to ensure complete formation of the kinetic enolate.
Electrophilic Quench: Add the desired electrophile (in the context of forming a substituted enamine) as a solution in THF, also pre-cooled if possible.
Workup: Quench the reaction at low temperature with a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature, and then proceed with standard extraction and purification procedures.
DOT Diagram: Kinetic vs. Thermodynamic Control
Caption: Factors influencing the kinetic vs. thermodynamic control of isomerization.
Problem 2: My purified ethyl 3-aminoacrylate is isomerizing upon standing or during subsequent reaction steps. How can I improve its stability?
Answer: The isomerization of enamines can be catalyzed by acid or base, and can also be influenced by the solvent and light.[3][10][11]
Acid/Base Contamination: Ensure that all glassware is scrupulously clean and that all reagents and solvents are free from acidic or basic impurities. Traces of acid or base can catalyze the interconversion of the isomers.
Solvent Effects: The polarity of the solvent can influence the rate of isomerization.[12] In some cases, a polar solvent can stabilize a more polar transition state, accelerating isomerization. Consider using a non-polar solvent for storage or subsequent reactions if isomerization is an issue.
Photochemical Isomerization: Enamines can undergo photoisomerization upon exposure to light, particularly UV light.[10][13][14][15][16] Store your compound in an amber vial or wrapped in aluminum foil to protect it from light.
Temperature: Store the purified compound at a low temperature (e.g., in a refrigerator or freezer) to minimize thermal isomerization.
Problem 3: I am having difficulty distinguishing between the cis and trans isomers using my analytical techniques.
Answer: NMR spectroscopy is a powerful tool for differentiating between cis and trans isomers.
¹H NMR Spectroscopy: The coupling constant (J-value) between the two vinyl protons is a key diagnostic feature.[17][18]
For the trans -isomer, the vinyl protons are anti-periplanar, resulting in a larger coupling constant, typically in the range of 12-18 Hz.
For the cis -isomer, the vinyl protons are syn-periplanar, leading to a smaller coupling constant, usually in the range of 6-12 Hz.
¹³C NMR Spectroscopy: The chemical shifts of the vinyl carbons can also differ between the two isomers, although the differences may be more subtle.
NOE (Nuclear Overhauser Effect) Spectroscopy: This 2D NMR technique can be used to definitively determine the spatial proximity of protons. For the Z-isomer, an NOE should be observed between the amino protons and the vinyl proton on the same side of the double bond.
Table 1: Typical ¹H NMR Spectroscopic Data for Ethyl 3-Aminoacrylate Isomers
Isomer
Vinyl Proton 1 (δ, ppm)
Vinyl Proton 2 (δ, ppm)
Coupling Constant (J, Hz)
Z (cis)
~4.5
~7.3
6 - 12
E (trans)
~5.0
~7.5
12 - 18
Note: Exact chemical shifts can vary depending on the solvent and any substituents.
Frequently Asked Questions (FAQs)
Q1: What is the most stable isomer of ethyl 3-aminoacrylate and why?
A1: The Z (cis) isomer is generally the more stable of the two.[3] This increased stability is attributed to the formation of an intramolecular hydrogen bond between one of the N-H protons and the carbonyl oxygen of the ester group. This creates a pseudo-six-membered ring, which is an energetically favorable conformation.[3]
DOT Diagram: Intramolecular Hydrogen Bonding in Z-ethyl 3-aminoacrylate
Caption: Stabilization of the Z-isomer via intramolecular hydrogen bonding.
Q2: Can I use photochemical methods to control the isomerization?
A2: Yes, photochemical isomerization is a known process for enamines and related compounds.[10][13][14][15][16] Irradiation with light of an appropriate wavelength can promote the conversion of one isomer to the other.[10] This can be a useful technique for selectively preparing the less stable isomer or for deracemizing mixtures.[13][14][16] However, it's important to be aware that photochemical reactions can sometimes lead to side products, such as cyclization products.[10][15]
Q3: How does the choice of amine precursor affect the cis-trans ratio?
A3: The steric bulk of the amine can influence the stereochemical outcome.[19] More sterically hindered secondary amines may favor the formation of the less substituted (and potentially E) enamine to minimize steric strain.[2][19]
Q4: Are there any catalytic methods to control the isomerization?
A4: Both acid and base can catalyze the isomerization of enamines.[3][11] Additionally, certain transition metal catalysts have been shown to catalyze the isomerization of related allylic amines to enamines.[20] While not directly controlling the cis-trans ratio of a pre-formed enamine, these methods can be employed in the synthesis to favor a particular isomer. Biocatalytic methods using enzymes like transaminases have also been explored for dynamic isomerization processes in related systems.
Q5: What is the difference between geometric isomerism and conformational isomerism in this context?
A5: Geometric isomers (cis and trans) are distinct molecules that cannot be interconverted by rotation around the carbon-carbon double bond.[21] This interconversion requires breaking and reforming the pi bond, which has a significant energy barrier. Conformational isomers, on the other hand, can be interconverted by rotation around single bonds and are typically in rapid equilibrium at room temperature. For ethyl 3-aminoacrylate, the cis and trans forms are geometric isomers.
References
Deracemization through photochemical E/Z isomerization of enamines | Request PDF.
Deracemization through photochemical E/ Z isomerization of enamines - PubMed.
Photochemistry of Enamines and Enaminones | Request PDF - ResearchGate.
Enamines - Master Organic Chemistry . Available at: [Link]
Synthesis of Simple Enamines via Catalytic Isomerization of Allylic Amine Substrates and Their Polymerization Behavior - Academia.edu . Available at: [Link]
Kinetic Versus Thermodynamic Enolates - Master Organic Chemistry . Available at: [Link]
Configurational and Constitutional Dynamics of Enamine Molecular Switches - PMC - NIH . Available at: [Link]
SOLVENT EFFECTS IN CIS-TRANS ISOMERIZATION - ResearchGate . Available at: [Link]
Kinetic Study on the Base-Catalyzed Imine-Enamine Tautomerism of a Chiral Biologically Active Isoxazoline Derivative by HPLC on Amylose Tris(3,5-dimethylphenylcarbamate) Chiral Stationary Phase - PMC . Available at: [Link]
Photocyclisation of enamides. Part I. Photochemical reactions of N-acyl enamines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) . Available at: [Link]
Bond Energies of Enamines | ACS Omega . Available at: [Link]
Cis-trans isomerism with electron pairs [closed] - Chemistry Stack Exchange . Available at: [Link]
(PDF) A Novel Synthesis of (Z)-ethyl 3-amino-2-cyano-3-phenyl(or alkyl)acrylate and ethyl . Available at: [Link]
Synthesis of Ethyl 3-amino-3-cyclopropyl-acrylate - PrepChem.com . Available at: [Link]
Enantioselective Organocatalytic Alkylation of Aldehydes and Enals Driven by the Direct Photoexcitation of Enamines | Journal of the American Chemical Society . Available at: [Link]
Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine - PMC . Available at: [Link]
Equilibrating conformations, s‐cis‐enamine and s‐trans‐enamine and their cross‐aldol reaction with aldehyde. - ResearchGate . Available at: [Link]
PAPER –III MODERN ORGANIC SYNTHESIS . Available at: [Link]
Deracemization through photochemical E/Z isomerization of enamines - 清华大学化学系 . Available at: [Link]
Thermodynamic and kinetic reaction control - Wikipedia . Available at: [Link]
NMR and Computational Studies on the Reactions of Enamines with Nitroalkenes That May Pass through Cyclobutanes - PMC . Available at: [Link]
The Kinetics of the Cis-to-Trans Thermal Isomerization of 4-Anilino-4'-Nitroazobenzene are Highly Influenced by Solvent Polarity - Longdom Publishing . Available at: [Link]
Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content - Jack Westin . Available at: [Link]
Ethyl (E)-(3-(4-((4-bromobenzyl)oxy)phenyl)acryloyl)glycinate - MDPI . Available at: [Link]
1 H NMR spectra showing the transformation of trans-3 to cis-3 in... - ResearchGate . Available at: [Link]
Regioselective Enolization and Thermodynamic vs. Kinetic Control - YouTube . Available at: [Link]
Femtosecond dynamics of photoinduced cis-trans isomerization of ethyl-3-(1H-indole-3-yl)acrylate | Request PDF - ResearchGate . Available at: [Link]
Cis–trans isomerism - Wikipedia . Available at: [Link]
Important Properties to Identify Cis-/Trans- Isomers - YouTube . Available at: [Link]
CN106008241A - Synthesis method for N,N-dimethylaminoethyl acrylate - Google Patents.
Do imines have cis-trans isomerization? : r/OrganicChemistry - Reddit . Available at: [Link]
Ethyl 3-halo-3-nitroacrylates: synthesis and reactions with primary aromatic amines | Request PDF - ResearchGate . Available at: [Link]
The trans/cis photoisomerization in hydrogen bonded complexes with stability controlled by substituent effects: 3-(6-aminopyridin-3-yl)acrylate case study - RSC Publishing . Available at: [Link]
Introduction to Assigning (R) and (S): The Cahn-Ingold-Prelog Rules . Available at: [Link]
Synthesis and NMR characterization of the cis and trans isomers of [Ptii(N9-adeH)2(pz)2] and X-ray crystallography of the trans isomer - Dalton Transactions (RSC Publishing) . Available at: [Link]
Stereochemistry three-dimensional arrangement of atoms (groups) in space Stereoisomers: molecules with the same c . Available at: [Link]
13C nuclear magnetic resonance study of the cis-trans isomerism in X-Pro-Pro tripeptides . Available at: [Link]
Cis-Trans Thermal Isomerization Rates of Bound and Doped Azobenzenes in a Series of Polymers - Barrett Research Group . Available at: [Link]
Troubleshooting low reactivity of ethyl 3-aminoacrylate in cyclization
The following guide is designed as a specialized Technical Support Center for researchers working with ethyl 3-aminoacrylate and its derivatives. It prioritizes mechanistic understanding and actionable troubleshooting ov...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide is designed as a specialized Technical Support Center for researchers working with ethyl 3-aminoacrylate and its derivatives. It prioritizes mechanistic understanding and actionable troubleshooting over generic advice.
Ticket Subject: Troubleshooting Low Reactivity/Yield in Cyclization Protocols
Status: Open
Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division
Executive Summary: The "Stability Trap"
If you are experiencing low reactivity with ethyl 3-aminoacrylate (or its
-substituted derivatives like anilidoacrylates), the root cause is almost invariably the electronic and steric stabilization of the enamine system .
Unlike ketone-derived enamines, ethyl 3-aminoacrylate is electronically deactivated by the ester group. Furthermore, it exists predominantly in the (Z)-isomer form, stabilized by a strong intramolecular hydrogen bond (IMHB) between the amine proton and the ester carbonyl.[1] This "clamped" conformation creates a high activation energy barrier for the rotation required for cyclization (e.g., in Gould-Jacobs or Hantzsch-type reactions).
Your troubleshooting strategy must focus on destabilizing this ground state or lowering the transition state energy.
Diagnostic Workflow (Decision Tree)
Before altering your chemistry, identify the failure mode using this logic flow.
Figure 1: Diagnostic logic for isolating the cause of failure in enamino ester cyclizations.
Technical Solutions & Protocols
Issue A: The Thermal Barrier (Gould-Jacobs Reaction)
Symptom: Starting material is recovered unchanged even after refluxing in ethanol, toluene, or xylene.
Mechanism: The cyclization of anilidoacrylates to quinolines requires disruption of aromaticity and the stable IMHB. This typically requires temperatures exceeding 250°C .[2][3] Standard solvents are insufficient.
Solvent Switch: Replace standard solvents with Dowtherm A (eutectic mixture of 26.5% diphenyl and 73.5% diphenyl oxide) or Diphenyl Ether . These boil at ~258°C.
Concentration: Run the reaction dilute (0.1 M to 0.5 M) to favor intramolecular cyclization over intermolecular polymerization.
Procedure:
Heat the solvent to a rolling reflux (
) before adding the substrate.
Add the substrate dropwise (as a solution in a small amount of warm solvent or neat if liquid) to the refluxing solvent. This "instant heat shock" helps overcome the activation barrier.
Monitor: Evolution of ethanol (if applicable) is a sign of reaction progress.[2]
Workup: Cool to RT. Dilute with hexane/petroleum ether.[2] The product usually precipitates as a solid.
Issue B: The "Locked" Z-Isomer
Symptom: Reactivity is low even at moderate temperatures; NMR shows a sharp NH signal downfield (
ppm), indicating strong H-bonding.
Mechanism: The Z-isomer is the thermodynamic sink. For reactions requiring the amine to attack an electrophile (e.g., pyrimidine synthesis), the nucleophilicity of the nitrogen is masked by the H-bond.
Corrective Protocol: Lewis Acid Catalysis
Lewis acids can coordinate to the carbonyl oxygen, breaking the H-bond and activating the
-carbon or the nitrogen.
Catalyst: Zinc Chloride (
) or Polyphosphoric Acid (PPA).
Method:
Mix ethyl 3-aminoacrylate (1 eq) with the electrophile.
Add
(0.1 – 0.5 eq).
Heat to
. The metal center coordinates the ester, disrupting the H-bond and lowering the energy of the transition state.
Issue C: Polymerization/Tarring
Symptom: Dark black reaction mixture; loss of material; no distinct spots on TLC.
Cause: Oxidation of the electron-rich enamine or intermolecular polymerization favored by high concentration.
Solution:
Degassing: Sparge the solvent with Argon for 20 minutes prior to heating.
Radical Scavenger: In extreme cases, adding a trace of BHT (butylated hydroxytoluene) can inhibit radical polymerization pathways at high temperatures.
Mechanistic Insight: The E/Z Equilibrium
Understanding the geometry is critical. The cyclization often requires a specific conformation that is essentially "forbidden" by the ground-state hydrogen bond.
Figure 2: The isomerization bottleneck. The system naturally reverts to the stable Z-form unless sufficient energy (Heat) or coordination (Catalyst) drives it forward.
Frequently Asked Questions (FAQs)
Q: Can I use microwave irradiation instead of Dowtherm A?A: Yes, and it is often superior. Microwave heating (
, 300W) allows for rapid temperature ramping, which minimizes the time the substrate spends in the "decomposition zone" (intermediate temperatures where side reactions occur). Reactions that take 4 hours in refluxing diphenyl ether often complete in 10-20 minutes in a microwave.
Q: My product is soluble in Dowtherm A. How do I isolate it?A: If precipitation with hexane fails, load the crude reaction mixture (Dowtherm and all) directly onto a silica gel column. Elute with 100% Hexanes first to wash away the diphenyl ether/biphenyl, then switch to EtOAc/Hexanes to elute your polar product.
Q: Why is my yield lower when I have electron-withdrawing groups (EWGs) on the aniline ring (Gould-Jacobs)?A: The cyclization is an electrophilic aromatic substitution-like process. The enamine carbon attacks the aromatic ring. EWGs on the aniline deactivate the ring, raising the activation energy. For these substrates, Polyphosphoric Acid (PPA) cyclization at
is often more effective than thermal cyclization.
Quantitative Data: Solvent Effects
Comparison of yield for a standard Gould-Jacobs cyclization of anilidoacrylate:
Solvent
Boiling Point (°C)
Yield (%)
Reaction Time
Notes
Ethanol
78
0
24 h
No reaction (Temp too low)
Toluene
110
< 5
24 h
Mostly SM recovered
Xylene
140
10-15
12 h
Incomplete conversion
Diphenyl Ether
258
75-85
1-2 h
Recommended Standard
Microwave (Neat)
N/A
80-90
15 min
Requires specialized vessel
References
Gould, R. G., & Jacobs, W. A. (1939).[4] The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890–2895.[4] Link
Hermini, A., et al. (2025).[5] Optimizing reaction conditions for the Gould-Jacobs synthesis. BenchChem Technical Notes. Link
Lange, J. H. M., et al. (2001).[4] Microwave-enhanced Gould-Jacobs reaction: A rapid and convenient synthesis of 4-oxo-1,4-dihydroquinoline-3-carboxylates. Tetrahedron Letters, 42(7), 1367-1369. Link
Grob, C. A. (1984). Polar effects in the solvolysis of enamines. Helvetica Chimica Acta, 67, 1930. (Mechanistic insight on enamine stability).
Biotage Application Note AN056. Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250°C and 300°C. Link
Technical Support Center: Optimal Solvent Selection for Ethyl 3-Aminoacrylate Reactions
Welcome to the Technical Support Center for Ethyl 3-Aminoacrylate (E3AA) workflows. E3AA is a highly versatile "push-pull" enamine building block used extensively in the synthesis of complex heterocycles, including pyrim...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Ethyl 3-Aminoacrylate (E3AA) workflows. E3AA is a highly versatile "push-pull" enamine building block used extensively in the synthesis of complex heterocycles, including pyrimidines, pyridones, and indolizines[1]. Because its reactivity is governed by a polarized double bond—driven by an electron-donating amino group and an electron-withdrawing ester group—solvent selection is the single most critical variable in directing its reaction pathways[2].
This guide provides field-proven troubleshooting insights, causality-driven explanations, and self-validating protocols to ensure high-yield syntheses.
Part 1: Troubleshooting Guides & FAQs
Q1: Why do my E3AA cyclization reactions (e.g., pyrimidine synthesis) fail or yield poorly in aprotic solvents like Dichloromethane (DCM)?A1: Cyclization reactions involving E3AA and formamide or primary amines require multiple proton transfer steps and the stabilization of highly polar intermediates[2]. Non-polar aprotic solvents like DCM cannot stabilize these transition states. For successful condensation and cyclization, you must use a polar protic solvent (like Ethanol) combined with a strong base. Protic solvents lower the activation energy of the required proton transfers, driving the reaction forward to form the pyrimidine core[3].
Q2: I am observing unwanted side products and mass variations in my final compound. How do I prevent transesterification?A2: This is a classic solvent-reagent mismatch. E3AA is an ethyl ester. If you conduct your reaction in Methanol using Sodium Methoxide as a base, the methoxide acts as a nucleophile, attacking the ester carbonyl and converting your starting material into methyl 3-aminoacrylate via transesterification.
The Fix: Always match your solvent and base to the ester moiety of your substrate. For E3AA, strictly use Ethanol as the solvent and Sodium Ethoxide as the base[3]. This creates a chemical equilibrium where any nucleophilic attack by the solvent simply regenerates the original ethyl ester.
Q3: What is the optimal solvent system for Aza-Wittig and tandem cross-coupling reactions involving E3AA?A3: For tandem reactions that initiate with an aza-Wittig step (e.g., synthesizing complex indolizines), polar aprotic solvents like anhydrous THF or Toluene are required[1]. Protic solvents will prematurely hydrolyze the highly reactive iminophosphorane intermediates. Aprotic solvents protect these intermediates and do not coordinate competitively with the Lewis acid catalysts often required for subsequent cycloaddition steps[2].
Q4: How does solvent polarity affect the E/Z isomerization of E3AA?A4: E3AA naturally favors the (Z)-configuration due to a stabilizing intramolecular hydrogen bond between the primary amino group and the ester carbonyl[1]. Highly polar, hydrogen-bonding solvents (like water or methanol) can compete with this intramolecular bond, disrupting the stable (Z)-conformation and potentially altering the stereochemical outcome of multi-step synthetic sequences[1]. To maintain stereocontrol, use less competitive solvents or strictly controlled anhydrous conditions.
Part 2: Solvent Selection Matrix
To facilitate rapid experimental design, use the following quantitative matrix to select the optimal solvent based on your desired E3AA reaction pathway.
Solvent
Classification
Polarity Index
H-Bond Capacity
Optimal Reaction Type
Critical Risk Factor
Ethanol
Polar Protic
5.2
High
Condensation, Pyrimidine Cyclization
Transesterification if mismatched with base/ester
DMF
Polar Aprotic
6.4
Low
Alkylation, Nucleophilic Substitution
High boiling point (153°C); difficult to remove
THF
Polar Aprotic
4.0
Moderate
Aza-Wittig, Lewis Acid Catalysis
Peroxide formation; requires anhydrous conditions
DCM
Non-polar Aprotic
3.1
Low
Mild Acylations
Poor stabilization of polar transition states
Part 3: Mechanistic Visualizations
Fig 1: Solvent-driven reaction pathways of Ethyl 3-Aminoacrylate.
Part 4: Standardized Experimental Protocol
Workflow: Synthesis of 4-Hydroxypyrimidine Derivatives via E3AA Cyclization
This methodology utilizes a self-validating thermal distillation step to ensure the correct reaction concentration and temperature are achieved, guaranteeing yields up to 97.8%[3].
Step-by-Step Methodology:
Reagent Preparation: In a dry flask, combine 1.0 equivalent of Ethyl 3-aminoacrylate with 1.2 to 1.5 equivalents of formamide[3].
Solvent & Base Matching: In a separate reaction vessel, prepare a basic solution by dissolving Sodium Ethoxide (2.0 to 5.0 equivalents) in anhydrous Ethanol. Crucial: The volume of Ethanol must be 2 to 20-fold relative to the amount of E3AA to ensure complete dissolution and prevent localized exotherms[3].
Controlled Addition: Add the E3AA/formamide mixture dropwise into the basic ethanol solution over a period of 1.5 hours at room temperature.
Self-Validating Thermal Cyclization: Equip the vessel with a distillation apparatus. Begin heating the mixture. Validation Checkpoint: Continuously distill off the ethanol solvent until the internal temperature of the reaction mixture rises to exactly 110 °C[3]. This physical milestone confirms that the optimal concentration for bimolecular cyclization has been reached. Maintain heating at 110 °C for an additional 2 to 5 hours.
Isolation: Cool the reaction mixture to room temperature. Neutralize the base, extract the organic layer, and perform HPLC analysis to verify the formation of the 4-hydroxypyrimidine derivative[3].
Fig 2: Self-validating protocol for 4-hydroxypyrimidine synthesis.
References
Smolecule, "Buy (Z)
Benchchem, "Methyl 3-aminoacryl
Google Patents, "EP0326389B1 - Process for preparing 4-hydroxypyrimidine".
Technical Support Center: Ethyl 3-Aminoacrylate Purification
Welcome to the Technical Support Center for the isolation and purification of ethyl 3-aminoacrylate (EAA). As an essential enamine building block used in the synthesis of complex heterocyclic scaffolds and pharmaceutical...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the isolation and purification of ethyl 3-aminoacrylate (EAA). As an essential enamine building block used in the synthesis of complex heterocyclic scaffolds and pharmaceuticals[1][2], achieving high purity is critical. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure the integrity of your synthetic workflows.
Purification Decision Workflow
Workflow for selecting the optimal purification method for crude ethyl 3-aminoacrylate.
Quantitative Physical Properties
Understanding the intrinsic physical properties of ethyl 3-aminoacrylate is the first step in designing a successful purification strategy.
Visual cue for purity; dark orange or brown hues indicate the presence of oxidized or polymeric impurities.
Troubleshooting & FAQs
Q1: Why does my ethyl 3-aminoacrylate turn into a dark, viscous tar during standard distillation?
Causality: Ethyl 3-aminoacrylate features a highly polarized double bond due to a "push-pull" electronic effect between the electron-donating amino group and the electron-withdrawing ester group[3]. At its atmospheric boiling point of ~195.6°C[1], this intense polarization makes the β-carbon highly electrophilic and susceptible to nucleophilic attack by the amino group of adjacent molecules[3]. This triggers rapid intermolecular condensation and irreversible polymerization.
Protocol: High-Vacuum Distillation
Preparation: Transfer the crude oil to a round-bottom flask equipped with a short-path distillation head and a magnetic stir bar. Add a radical inhibitor (e.g., 50 ppm hydroquinone) to suppress side reactions.
Evacuation: Apply a high vacuum (< 1.0 mmHg) using a Schlenk line or dedicated rotary vane pump. Ensure the system is completely leak-free to avoid oxidative degradation of the electron-rich amino group[1].
Distillation: Gradually heat the oil bath. Under 0.5 mmHg, the pure product will cleanly distill at approximately 65–75°C.
Fractionation: Discard the initial 5% fore-run (containing volatile impurities like ethanol or water) and collect the main fraction in a receiving flask cooled in an ice bath.
Self-Validation System: The collected fraction should be a colorless to light yellow liquid[1]. Validate purity by running a ¹H-NMR; the absence of broad, unresolved peaks in the 1.0–3.0 ppm range confirms the successful exclusion of polymeric byproducts.
Q2: How do I efficiently remove residual ammonium salts from the crude mixture before distillation?
Causality: Syntheses utilizing ammonia gas or ammonium salts leave behind ionic byproducts. If heated, these salts can sublime and clog the distillation apparatus or act as Lewis acids, catalyzing the decomposition of the enamine[3]. Because ethyl 3-aminoacrylate has a moderate lipophilicity (XLogP3-AA = 0.6)[1], standard aqueous washes can lead to significant product loss into the water layer.
Protocol: High-Ionic-Strength Aqueous Wash
Dilution: Dilute the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate) at a 1:5 ratio.
Extraction: Wash the organic phase with an equal volume of ice-cold, saturated aqueous sodium chloride (brine). The high ionic strength of the brine forces the moderately lipophilic enamine to remain in the organic phase while extracting the salts.
Drying: Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄) for 30 minutes to remove trace water.
Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure at < 40°C.
Self-Validation System: Extract a 1 mL aliquot of the final organic layer with 1 mL of distilled water. Add a drop of 0.1 M silver nitrate (AgNO₃) to the water extract. The absence of a white AgCl precipitate confirms the complete removal of ammonium chloride salts.
Q3: My synthesis yielded a mixture of (E) and (Z) isomers. How can I isolate the biologically relevant (Z)-isomer?
Causality: The (Z)-isomer of ethyl 3-aminoacrylate is thermodynamically favored due to the formation of a stable intramolecular hydrogen bond between the amino group's protons and the ester's carbonyl oxygen[1]. This intramolecular bonding shields the polar functional groups, reducing the molecule's overall external polarity. Conversely, the (E)-isomer cannot form this internal bond and instead forms strong intermolecular hydrogen bonds with polar surfaces (like silica gel). This fundamental difference in surface polarity allows for efficient chromatographic resolution.
Protocol: Isomer-Resolving Flash Chromatography
Column Preparation: Pack a glass column with silica gel (230–400 mesh) using a non-polar solvent like hexanes.
Loading: Load the crude isomeric mixture onto the column carefully to maintain a tight band.
Elution: Elute using an isocratic solvent system of 85:15 Hexanes:Ethyl Acetate. Monitor the eluent using Thin Layer Chromatography (TLC) with UV detection.
Collection: Collect the first eluting UV-active spot. Due to its shielded polar groups, the (Z)-isomer travels significantly faster through the silica matrix than the (E)-isomer.
Recovery: Once the (Z)-isomer has completely eluted, flush the column with 50:50 Hexanes:Ethyl Acetate to recover the (E)-isomer if needed.
Self-Validation System: Perform ¹H-NMR on the concentrated first fraction. The (Z)-isomer is self-validating via a distinct downfield shift of the amino (NH₂) protons (typically > 7.5 ppm) caused by the intramolecular hydrogen bond, a shift which is absent in the (E)-isomer.
References
EP0326389B1 - Process for preparing 4-hydroxypyrimidine
Google P
Handling moisture sensitivity of aminoacrylate reagents
Welcome to the Technical Support Center for Aminoacrylate Reagents. -aminoacrylate linkages—typically synthesized via catalyst-free amino-yne click chemistry—are highly valued in the development of degradable hydrogels,...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Aminoacrylate Reagents.
-aminoacrylate linkages—typically synthesized via catalyst-free amino-yne click chemistry—are highly valued in the development of degradable hydrogels, targeted prodrugs, and bioconjugates[1]. However, the inherent lability of the enamine bond requires rigorous environmental controls.
This guide provides researchers and drug development professionals with field-proven methodologies, mechanistic insights, and troubleshooting protocols to successfully handle, store, and utilize moisture-sensitive aminoacrylate reagents.
Mechanistic Insights: The Causality of Moisture Sensitivity
To handle aminoacrylates effectively, one must understand why they degrade. The
-aminoacrylate bond is formed when the non-bonding electron pair of an amine attacks the terminal carbon of an electron-deficient alkyne[1].
While stable under strictly anhydrous conditions, this bond is highly susceptible to hydrolysis. The degradation mechanism is initiated by the protonation of the enamine, followed by a nucleophilic attack by water molecules. This cascade ultimately cleaves the bond, releasing the original free amine and generating a 3-oxopropanoate byproduct[2][3]. Because protons act as a catalyst for this cleavage, the reaction is highly pH-dependent, accelerating rapidly in acidic or ambient moisture conditions[2].
Logic diagram of β-aminoacrylate moisture-induced hydrolysis and cleavage.
Quantitative Stability Profile
Understanding the degradation kinetics is critical for experimental planning. The table below summarizes the stability of
-aminoacrylate bonds across different environmental conditions[2][3].
Environmental Condition
-Aminoacrylate Stability
Primary Degradation Products
Anhydrous (Argon/N₂)
Highly Stable (Months)
None
Physiological (pH 7.4, 37°C)
Slow Hydrolysis (Days/Weeks)
Free Amine, 3-Oxopropanoate
Acidic (pH 5.0, 25°C)
Rapid Cleavage (Hours)
Protonated Amine, 3-Oxopropanoate
Standard Operating Protocols (SOPs)
Handling moisture-sensitive reagents requires a self-validating system where every step prevents the ingress of atmospheric water. Relying on standard benchtop techniques will result in premature reagent degradation.
Protocol: Air-Free Syringe Transfer of Aminoacrylate Reagents
This protocol ensures that a partial vacuum is never created inside the reagent bottle, which would otherwise draw in moist room air[4].
Glassware Preparation: Bake glass syringes and needles in an oven (140°F / 60°C for at least 4 hours) to remove the thin film of adsorbed moisture. Assemble the syringe while hot and flush it with dry nitrogen or argon at least 10 times during cooling[5].
System Pressurization: Connect an inert gas line (Nitrogen or Argon) to a mineral oil bubbler to visually monitor positive pressure[5].
Bottle Blanketing: Insert a secondary needle connected to the inert gas line through the Sure/Seal™ crown-cap of the aminoacrylate bottle. This provides a continuous gas blanket over the reagent[4].
Reagent Extraction: Insert the dried syringe needle vertically through the septum. Slowly withdraw the desired volume. The inert gas will automatically replace the removed liquid, maintaining equilibrium[4].
Air-Free Transfer: Quickly transfer the reagent to your reaction vessel. The receiving vessel must also be maintained under a slight positive pressure of inert gas[5].
Resealing: Remove the syringe and the gas line. Immediately cap the bottle with an Oxford Sure/Seal™ Storage Valve Cap or a PTFE-faced rubber liner. Never rely on a punctured rubber septum for long-term storage, as it will eventually allow moisture permeation[4][6].
Step-by-step workflow for the air-free transfer of moisture-sensitive reagents.
Troubleshooting & FAQs
Q: My aminoacrylate monomer shows signs of degradation before synthesis. How can I verify its structural integrity?A: The most definitive method is
H NMR spectroscopy. Intact -aminoacrylates exhibit characteristic enamine proton signals. If the reagent has been exposed to ambient moisture, you will observe the disappearance of these specific signals and the emergence of new peaks corresponding to the free amine and the alpha protons of the 3-oxopropanoate byproduct[2][3].
Q: What is the most reliable way to store bulk aminoacrylate polymers to prevent cross-link cleavage over time?A: The most fail-safe method is storing the materials inside a strictly monitored glovebox (maintained at <1 ppm water and oxygen) or sealing them in glass ampoules under vacuum or argon using a blowtorch[7]. If a glovebox is unavailable, store the polymer in a desiccator backfilled with argon at -20°C. Critical Step: You must allow the sealed container to warm completely to room temperature before opening it; otherwise, atmospheric moisture will immediately condense on the cold reagent[6].
Q: During syringe transfer, my reagent bottle developed a vacuum and pulled in air. How do I prevent this in the future?A: Syringe techniques inherently create a partial vacuum if the removed liquid volume is not actively replaced by an inert gas[4]. To prevent this, always use a Sure/Seal™ Septum Inlet Transfer Adapter or insert a secondary needle connected to a low-pressure argon line (monitored via a bubbler) to provide a continuous blanket of dry gas during extraction[4][5].
Q: Can I use standard disposable plastic syringes for transferring these reagents?A: Yes, but with caveats. While some protocols recommend glass syringes for highly sensitive or pyrophoric reagents, disposable plastic (polypropylene) Luer lock syringes are generally sufficiently dry if they are unwrapped immediately prior to use[6][8]. However, they should still be flushed with argon/nitrogen several times before drawing up the aminoacrylate[6].
References
1. Air-Sensitive Chemistry: Practical and Safety Considerations - Fisher Scientific. fishersci.nl.8
2.[5] Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group. pitt.edu. 5
3.[6] Guidelines on how to use sensitive chemicals. washington.edu.6
4.[4] Preservation of Moisture-Sensitive Chemical Reagents - MilliporeSigma. sigmaaldrich.com. 4
5. Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry. wdfiles.com. 7
6.[2] Amino-yne Reaction for the Synthesis of Degradable Hydrogels: Study of the Cleavage of β-Aminoacrylate Cross-Links | Macromolecules - ACS Publications. acs.org. 2
7.[3] Amino-yne Reaction for the Synthesis of Degradable Hydrogels: Study of the Cleavage of β-Aminoacrylate Cross-Links - Universidad de Zaragoza. unizar.es. 3
8.[1] Catalyst-Free Amino-Yne Click Reaction: An Efficient Way for Immobilizing Amoxicillin onto Polymeric Surfaces - MDPI. mdpi.com. 1
Technical Support Center: Catalyst Choice & Troubleshooting for Ethyl 3-Aminoacrylate Coupling Reactions
Welcome to the Technical Support Center for cross-coupling reactions involving ethyl 3-aminoacrylate and related -enamino esters. These compounds are highly versatile "push-pull" synthons used extensively in pharmaceutic...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for cross-coupling reactions involving ethyl 3-aminoacrylate and related
-enamino esters. These compounds are highly versatile "push-pull" synthons used extensively in pharmaceutical synthesis, condensation reactions, and the construction of complex heterocyclic architectures[1]. However, their ambident reactivity, propensity for tautomerization, and strong metal-coordinating capabilities often present significant challenges during transition-metal catalysis.
This guide synthesizes field-proven insights and mechanistic causality to help you troubleshoot catalyst poisoning, control regioselectivity, and optimize your coupling workflows.
Part 1: Troubleshooting Guides & FAQs
Q1: Why does my palladium catalyst deactivate rapidly when attempting to couple ethyl 3-aminoacrylate?A1: Ethyl 3-aminoacrylate possesses a primary/secondary amine group that can strongly coordinate to palladium(II) intermediates. Because the Z-configuration of the molecule is highly stabilized by intramolecular hydrogen bonding between the amine and the ester carbonyl[2], it acts as a robust bidentate or pseudo-bidentate ligand. This leads to the formation of stable, off-cycle bis-amine Pd(II) dead-end complexes, effectively poisoning the catalyst.
The Solution: You must prevent multiple amine molecules from coordinating to a single palladium center. Utilize bulky, electron-rich biarylphosphine ligands (such as BrettPhos or tBuXPhos). The extreme steric bulk of these ligands enforces a mono-ligated
active species, accelerating the reductive elimination step before a second amine can bind. Alternatively, switch to a copper-catalyzed system, which is inherently more tolerant of these enamine structures[1].
Q2: How do I control chemoselectivity between N-arylation (Buchwald-Hartwig) and C-arylation (at the
-carbon)?A2:-enamino esters exhibit ambident reactivity due to their imine-enamine tautomeric equilibrium. The reaction site is entirely dictated by your choice of base and catalyst.
For N-Arylation: You want to deprotonate the amine without fully enolizing the substrate. Use weaker, inorganic bases like
or paired with Buchwald-type ligands. Copper-catalyzed Chan-Lam coupling is also exceptionally selective for N-arylation[1].
For C-Arylation: You must force the formation of the enolate tautomer. This requires strong, non-nucleophilic bases (e.g., LiHMDS or NaHMDS) to fully deprotonate the
-position, paired with ligands like XPhos that facilitate C-C bond formation.
Q3: I am observing significant ester hydrolysis and degradation during my coupling reaction. How can I prevent this?A3: The ethyl ester moiety is highly susceptible to nucleophilic attack or saponification. If you are using strong alkoxide bases (like NaOtBu or KOtBu)—which are standard in many Buchwald-Hartwig protocols—they will attack the ester, especially if trace water is present.
The Solution: Switch exclusively to anhydrous, mild inorganic bases such as finely milled, anhydrous
. Ensure your solvents (e.g., Toluene, 1,4-Dioxane) are rigorously degassed and stored over molecular sieves.
Q4: Can ethyl 3-aminoacrylate be utilized in multicomponent or carbonylative couplings?A4: Yes. Beyond standard cross-coupling, these substrates excel in tandem reactions. For instance, they can be utilized in sequential aza-Wittig reactions to form indolizines[1], or undergo Pd-catalyzed carbonylative coupling with
-chloroimines to synthesize complex -enamino amides in a single step[3].
Part 2: Quantitative Data & Catalyst Selection Matrix
To streamline your optimization process, consult the following matrix for pairing the correct catalyst, ligand, and base to your specific synthetic goal.
Requires strong base to force enolate tautomer formation.
Carbonylative Coupling
DMF / CO (gas)
High regioselectivity; proceeds via a -imino acylpalladium intermediate[3].
Part 3: Mechanistic & Troubleshooting Visualizations
Divergent catalytic pathways for N- vs C-arylation of ethyl 3-aminoacrylate.
Troubleshooting logic tree for resolving low yields in cross-coupling workflows.
Part 4: Self-Validating Experimental Protocols
Protocol A: Copper-Catalyzed Chan-Lam N-Arylation
This protocol utilizes copper(II) to achieve highly selective C-N bond formation without the strict anhydrous requirements of palladium catalysis.
Preparation: In an oven-dried 25 mL round-bottom flask, add ethyl 3-aminoacrylate (1.0 equiv, 1.0 mmol), arylboronic acid (1.5 equiv, 1.5 mmol), and
(0.1 equiv, 10 mol%).
Solvent & Ligand Addition: Add 10 mL of anhydrous Dichloromethane (DCM). Add Pyridine (2.0 equiv, 2.0 mmol) via syringe.
Self-Validation Check: The solution should immediately turn a deep, vibrant blue, indicating the successful formation of the active
-pyridine complex.
Aerobic Reaction: Stir the reaction mixture at room temperature, open to the air (or under an
balloon). Oxygen is the terminal oxidant required to regenerate the species.
Monitoring: Monitor via TLC (Hexanes/EtOAc 7:3).
Self-Validation Check: As the catalytic cycle proceeds, the deep blue color will transition to a dark green/brown. The reaction is complete when the UV-active starting material spot (approx.
0.4) disappears (typically 12-24 hours).
Workup: Filter the mixture through a pad of Celite to remove copper salts, wash with EtOAc, and concentrate the filtrate in vacuo before column chromatography.
Solvent Addition: Add 5 mL of rigorously degassed anhydrous Toluene. Seal the vial with a PTFE-lined cap and remove from the glovebox.
Activation: Heat the reaction mixture to 90°C in a pre-heated oil bath.
Self-Validation Check: Within the first 15 minutes of heating, the initial deep purple/black color of the
must transition to a dark red/orange. This color shift confirms the successful generation of the active species. If the solution turns pale yellow or deposits black precipitate (Pd black), the catalyst has been poisoned or degraded.
Monitoring & Workup: Stir for 12 hours. Cool to room temperature, dilute with EtOAc, and filter through Celite. Wash with water to remove phosphate salts, dry over
, and purify via silica gel chromatography.
References
Methyl 3-aminoacryl
Buy (Z)
Synthesis of
-Enamino Acid and Heteroaryl Acetic Acid Derivatives by Pd-Catalyzed Carbonylation of
-Chloroimines and 2-Chloromethyl Aza-Heterocycles
ResearchG
Overcoming steric hindrance in ethyl 3-aminoacrylate substitutions
A Senior Application Scientist's Guide to Overcoming Steric Hindrance Welcome to the technical support center for ethyl 3-aminoacrylate chemistry. This guide is designed for researchers, medicinal chemists, and process d...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Overcoming Steric Hindrance
Welcome to the technical support center for ethyl 3-aminoacrylate chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the synthetic challenges associated with this versatile scaffold. As enamines, ethyl 3-aminoacrylates are valuable intermediates, but their reactivity can be significantly hampered by steric congestion, leading to frustratingly low yields and slow reaction rates.
This resource provides in-depth troubleshooting guides and frequently asked questions to address specific issues encountered during substitution reactions. Our goal is to explain the causality behind experimental choices, offering field-proven insights to help you overcome these synthetic hurdles.
Troubleshooting Guide: Common Experimental Issues
This section addresses the most common problems encountered when performing substitution reactions on sterically hindered ethyl 3-aminoacrylates or when using bulky nucleophiles.
Issue 1: Low or No Product Yield in N-Alkylation/Acylation Reactions
Q: My N-alkylation/acylation reaction with a bulky amine/hindered ethyl 3-aminoacrylate substrate is failing or giving negligible yield. What are the primary causes and how can I fix it?
A: This is a classic problem rooted in steric hindrance. The bulky groups around the nitrogen atom physically block its lone pair, making it a poor nucleophile and preventing its approach to the electrophile.[1] Similarly, bulky substituents on the acrylate backbone can shield the reactive carbon center.
Troubleshooting Suggestions & Rationale:
Increase Reaction Temperature: Providing more thermal energy can supply the necessary activation energy to overcome the steric barrier.[1] Reactions that are sluggish at room temperature may proceed to completion at reflux.
Prolong Reaction Time: Sterically hindered reactions are often kinetically slow. Monitor the reaction by TLC or GC-MS over an extended period (24-72 hours or even longer) before concluding it has failed.[1]
Use a More Reactive Electrophile: Switch from less reactive alkyl halides (I > Br > Cl) to highly reactive alkyl triflates (R-OTf) or tosylates (R-OTs). These reagents have excellent leaving groups, which increases the electrophilicity of the carbon center and accelerates the rate of the desired substitution.[1]
Employ a Stronger, Non-Nucleophilic Base: If your reaction involves the deprotonation of a primary or secondary amine nucleophile, standard bases might be too bulky to approach the N-H bond. Consider using a stronger, yet sterically hindered base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a phosphazene base to ensure efficient deprotonation without competing in the substitution reaction. For direct substitution on the enamine, a base may not be required unless it's to neutralize generated acid.
Change the Solvent: Solvent choice can influence reaction rates. Polar aprotic solvents like DMF, DMSO, or NMP can help stabilize charged intermediates and may accelerate SN2-type reactions. In some cases, moving to a non-polar solvent like toluene or xylene allows for higher reflux temperatures.[1]
Issue 2: The Reaction is Extremely Slow and Stalls Before Completion
Q: My reaction starts but seems to stall at ~20-30% conversion, even after extended time and heating. What's happening?
A: This often points to catalyst deactivation, product inhibition, or an unfavorable equilibrium.
Troubleshooting Suggestions & Rationale:
Consider a Catalytic Approach: For challenging substitutions, especially with aryl or vinyl halides, direct nucleophilic substitution is often not feasible. Transition metal-catalyzed cross-coupling reactions are the industry standard for forming these bonds.
Buchwald-Hartwig Amination: This palladium-catalyzed reaction is exceptionally powerful for forming C-N bonds. The choice of ligand is critical. Bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos) are designed to promote the crucial reductive elimination step, which is often slowed by steric hindrance.
Re-evaluate Stoichiometry: Ensure your nucleophile or electrophile is not decomposing under the reaction conditions. It may be necessary to add the less stable reagent portion-wise over the course of the reaction to maintain its concentration.
Remove Byproducts: If the reaction generates an inhibitory byproduct (e.g., water or a salt), using molecular sieves or running the reaction under Dean-Stark conditions to remove water can drive the reaction forward.
Workflow: Troubleshooting Low-Yield Substitutions
Caption: A decision-making workflow for troubleshooting sterically hindered substitutions.
Issue 3: Formation of Side Products, Especially Elimination Products
Q: I'm trying to perform an N-alkylation with a secondary or tertiary alkyl halide, but I'm primarily isolating an alkene (elimination product). How can I favor substitution?
A: This is a classic SN2 versus E2 competition problem. Bulky nucleophiles and sterically hindered electrophiles favor the E2 pathway because it's easier for the nucleophile (acting as a base) to abstract a proton from the periphery of the molecule than to perform a backside attack on a crowded carbon center.[2]
Troubleshooting Suggestions & Rationale:
Lower the Reaction Temperature: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at a lower temperature can sometimes favor the SN2 pathway.
Use a Less Hindered, More Nucleophilic Base/Amine: If possible, choose a nucleophile with less branching near the reactive atom. While this may not be an option for your target molecule, it's a fundamental principle.
Switch to an SN1-type Reaction: If your substrate can form a stable carbocation (e.g., a tertiary or benzylic halide), switching to conditions that favor an SN1 mechanism can be effective. This involves using a polar protic solvent (which can solvate the leaving group) and a non-basic nucleophile. However, for enamines, this can be complicated by their reactivity with protic solvents.
Alternative Construction Strategy: The most robust solution is often to avoid the problematic SN2/E2 step altogether. For instance, instead of alkylating an amine, consider an alternative synthesis like the Ritter reaction, where a nitrile reacts with a carbocation precursor (like a tertiary alcohol) under acidic conditions to form an amide, which can then be reduced.[1][3]
Frequently Asked Questions (FAQs)
Q1: Why is the β-carbon of ethyl 3-aminoacrylate the reactive site in some substitutions, while in others it's the nitrogen?
A: The reactivity depends on the nature of the electrophile and the reaction conditions. Ethyl 3-aminoacrylate is an enamine, which exists in resonance with a zwitterionic form where the nitrogen lone pair is delocalized into the double bond. This places a negative charge on the β-carbon, making it nucleophilic.[4]
C-Alkylation: Reactions with typical alkylating agents often occur at the β-carbon, forming a new C-C bond. This is a key step in reactions like the Stork enamine synthesis.[5]
N-Substitution: Reactions with highly reactive electrophiles, or under conditions that favor attack by the more electronegative atom (like in transition-metal catalysis), can occur at the nitrogen. The specific outcome is often a delicate balance of electronics and sterics.
Reaction Mechanism: Nucleophilic Attack by an Enamine
Caption: General mechanism for C-alkylation of an enamine via an iminium ion intermediate.
Q2: What is the best general-purpose catalyst and ligand combination for a Buchwald-Hartwig amination involving a sterically hindered amine?
A: While there's no single "best" combination for all substrates, a common and highly effective starting point is a palladium(0) precatalyst like Pd₂(dba)₃ combined with a bulky, electron-rich biarylphosphine ligand such as XPhos or RuPhos.[1] These ligands are designed to accelerate the rate-limiting reductive elimination step, which is particularly sensitive to steric bulk. A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is typically required.
Q3: How should I purify my final product if it's a sterically hindered, basic amine?
A: Standard silica gel chromatography can be problematic for basic amines due to strong, irreversible binding to the acidic silica surface, leading to poor recovery and significant tailing.[1]
Treated Silica: Pre-treating the silica gel by slurrying it with a solvent containing a small amount of a volatile base (like 1-2% triethylamine in the eluent) can neutralize the acidic sites and improve chromatographic performance.
Amine-Functionalized Silica: Using commercially available amine-functionalized silica gel is an excellent, though more expensive, alternative that provides superior results.[1]
Alumina Chromatography: Basic or neutral alumina can also be a good alternative to silica gel for purifying basic compounds.
Protocols & Data
Table 1: Comparison of Strategies for Hindered N-Arylation
Strategy
Key Reagents
Typical Solvent
Temperature
Rationale & Key Considerations
Direct SNAr
Activated Aryl Halide (e.g., with NO₂ group), Strong Base (e.g., K₂CO₃)
DMF, DMSO
High (100-150 °C)
Only works for electron-deficient aryl halides. Often requires harsh conditions and is limited in scope.
A classic method, often requires very high temperatures. Modern ligand systems have improved its scope and reduced temperature requirements.
Experimental Protocol: General Procedure for Buchwald-Hartwig Amination of a Hindered Substrate
This protocol provides a robust starting point for optimization.
Materials:
Sterically hindered amine (1.2 equivalents)
Aryl bromide or triflate (1.0 equivalent)
Pd₂(dba)₃ (2.5 mol%)
XPhos (6 mol%)
Sodium tert-butoxide (1.4 equivalents)
Anhydrous toluene
Procedure:
Setup: To an oven-dried Schlenk tube or reaction vial, add the aryl halide, sodium tert-butoxide, and the phosphine ligand.
Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.
Reagent Addition: Under the inert atmosphere, add the Pd₂(dba)₃ catalyst, the hindered amine, and anhydrous toluene.
Reaction: Seal the vessel tightly and place it in a preheated oil bath or heating block at 100-110 °C. Stir vigorously for 12-24 hours.
Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small aliquots.
Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate and filter through a pad of Celite to remove palladium black and salts.
Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash chromatography using silica gel pre-treated with 1% triethylamine or by using amine-functionalized silica gel.[1]
References
BenchChem. Overcoming steric hindrance in reactions with 5-Tert-butylnonan-5-amine.
Pendás, A. M., et al. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? Journal of Chemical Information and Modeling.
C&EN. (2002). STERIC, SOLVENT EFFECTS UNCOUPLED. Chemical & Engineering News.
Master Organic Chemistry. (2025). Enamines.
Shirani, K., et al. (2012). An efficient and convenient synthesis of N-substituted amides under heterogeneous condition using Al(HSO4)3 via Ritter reaction. Journal of the Iranian Chemical Society.
Chemistry LibreTexts. (2024). 23.11: Carbonyl Condensations with Enamines - The Stork Enamine Reaction.
A Comparative Guide to the ¹H NMR Spectral Analysis of Ethyl 3-Aminoacrylate Isomers
For researchers, scientists, and professionals in drug development, the precise stereochemical assignment of molecules is of paramount importance. The geometric isomerism of compounds like ethyl 3-aminoacrylate, an impor...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the precise stereochemical assignment of molecules is of paramount importance. The geometric isomerism of compounds like ethyl 3-aminoacrylate, an important synthetic intermediate, can significantly influence reactivity, polymerization behavior, and the biological activity of its derivatives. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands out as the most definitive and accessible tool for the unambiguous differentiation of (E) and (Z)-isomers.
This in-depth technical guide provides a comprehensive comparison of the ¹H NMR spectral features of (E)- and (Z)-ethyl 3-aminoacrylate. We will delve into the causality behind experimental observations, provide detailed protocols for analysis, and support all claims with experimental data and authoritative references.
The Decisive Role of ¹H NMR in Isomer Elucidation
The electronic environment of protons in close proximity to the carbon-carbon double bond in ethyl 3-aminoacrylate is subtly, yet measurably, different between the (E) and (Z)-isomers. These differences manifest primarily in two key ¹H NMR parameters: chemical shifts (δ) and vicinal coupling constants (³J) . Furthermore, through-space correlations observed in Nuclear Overhauser Effect Spectroscopy (NOESY) provide irrefutable proof of stereochemistry.
The (Z)-isomer is generally the more stable form for β-enamino esters due to the formation of a strong intramolecular hydrogen bond between the amino group and the carbonyl oxygen of the ester. This interaction creates a stable, planar, six-membered pseudo-ring, which significantly influences the chemical environment of the vinylic and amino protons.
Comparative ¹H NMR Data: (E)- vs. (Z)-Ethyl 3-Aminoacrylate
The following table summarizes the key distinguishing features in the ¹H NMR spectra of the (E) and (Z)-isomers of ethyl 3-aminoacrylate. The data is a composite of typical values found in the literature for similar enamino ester systems.
Proton
(Z)-Isomer
(E)-Isomer
Key Differentiating Feature
α-vinylic (Hα)
~4.3 - 4.8 ppm (d)
~4.8 - 5.2 ppm (d)
Hα is typically more shielded (upfield) in the (Z)-isomer.
β-vinylic (Hβ)
~7.3 - 7.7 ppm (d)
~7.0 - 7.4 ppm (d)
Hβ is typically more deshielded (downfield) in the (Z)-isomer.
Amino (NH₂)
~6.9 - 7.7 ppm (br s)
~5.0 - 6.0 ppm (br s)
The NH₂ protons in the (Z)-isomer are significantly deshielded due to intramolecular hydrogen bonding.
³J(Hα-Hβ)
~7 - 9 Hz
~12 - 15 Hz
The vicinal coupling constant is significantly smaller for the cis protons in the (Z)-isomer compared to the trans protons in the (E)-isomer.[1]
Ethyl (CH₂)
~4.0 - 4.2 ppm (q)
~4.0 - 4.2 ppm (q)
Minimal difference expected.
Ethyl (CH₃)
~1.1 - 1.3 ppm (t)
~1.1 - 1.3 ppm (t)
Minimal difference expected.
Note: Chemical shifts are reported in ppm relative to a TMS standard and can be influenced by solvent and concentration. Coupling constants (J) are reported in Hertz (Hz).
The Underlying Principles of Spectral Differentiation
Vicinal Coupling Constants (³J)
The magnitude of the vicinal coupling constant (³J) between the two vinylic protons (Hα and Hβ) is the most reliable indicator of stereochemistry.[2] According to the Karplus relationship, the size of this coupling is dependent on the dihedral angle between the coupled protons.
In the (E)-isomer , the vinylic protons are in a trans arrangement, with a dihedral angle of approximately 180°. This results in a large coupling constant, typically in the range of 12-18 Hz.[2]
In the (Z)-isomer , the vinylic protons are in a cis arrangement, with a dihedral angle of approximately 0°. This leads to a smaller coupling constant, usually between 6-12 Hz.[2]
This significant and predictable difference in ³J values provides a straightforward method for isomer assignment.
Chemical Shifts (δ)
The chemical shifts of the vinylic and amino protons are also diagnostic. In the (Z)-isomer , the intramolecular hydrogen bond between the NH₂ group and the carbonyl oxygen locks the molecule in a planar conformation. This has two main consequences:
Deshielding of the NH₂ Protons: The hydrogen bond reduces the electron density around the amino protons, causing their signal to appear significantly downfield (at a higher ppm value) compared to the (E)-isomer where this interaction is absent.
Anisotropic Effects: The fixed planar arrangement in the (Z)-isomer leads to distinct shielding and deshielding zones created by the π-systems of the double bond and carbonyl group. This typically results in the β-vinylic proton (Hβ) being more deshielded and the α-vinylic proton (Hα) being more shielded relative to the (E)-isomer.
Definitive Structural Confirmation with NOESY
While ¹H NMR coupling constants and chemical shifts provide strong evidence for isomer identification, Nuclear Overhauser Effect Spectroscopy (NOESY) offers unambiguous confirmation by detecting through-space interactions between protons that are in close proximity (typically < 5 Å).[3]
For the (Z)-isomer , a cross-peak will be observed between the amino protons (NH₂) and the α-vinylic proton (Hα) because they are on the same side of the double bond and spatially close.
For the (E)-isomer , no such cross-peak will be observed due to the large distance between these protons. Instead, a correlation might be seen between the β-vinylic proton (Hβ) and the amino protons.
The logical workflow for distinguishing between the (E) and (Z) isomers using NMR spectroscopy is illustrated in the following diagram.
Caption: Molecular structures and key NOE correlation for isomer identification.
Experimental Protocols
The following protocols outline the key steps for acquiring and analyzing ¹H and NOESY NMR spectra to differentiate between the (E) and (Z)-isomers of ethyl 3-aminoacrylate.
Protocol 1: ¹H NMR Spectroscopy
Sample Preparation:
Dissolve approximately 5-10 mg of the ethyl 3-aminoacrylate sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.
Ensure the sample is fully dissolved and the solution is homogeneous. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).
NMR Data Acquisition:
Acquire a standard one-dimensional ¹H NMR spectrum on a spectrometer with a field strength of 400 MHz or higher to ensure adequate signal dispersion.
Optimize the spectral width to encompass all proton signals of interest (typically 0-10 ppm).
Use a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.
Employ a standard 90° pulse width and a relaxation delay of 1-2 seconds.
Spectral Processing and Analysis:
Apply a Fourier transform to the acquired free induction decay (FID).
Phase and baseline correct the spectrum.
Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.
Integrate all signals to determine the relative proton ratios.
Measure the coupling constants (J) in Hertz (Hz) for the vinylic proton signals.
Protocol 2: 2D NOESY Spectroscopy
Sample Preparation:
Prepare the sample as described in Protocol 1. It is crucial that the sample is free of paramagnetic impurities, which can interfere with the NOE effect. Degassing the sample by bubbling an inert gas (e.g., argon) through the solution can be beneficial.
NMR Data Acquisition:
Use a standard 2D NOESY pulse sequence. A gradient-enhanced sequence is recommended to suppress artifacts.
Set the mixing time (tm) to a value appropriate for a small molecule, typically in the range of 0.5 to 1.0 seconds. The optimal mixing time allows for the buildup of the NOE signal.
[4] * Acquire a sufficient number of scans per increment to achieve a good signal-to-noise ratio in the 2D spectrum.
Spectral Processing and Analysis:
Process the 2D data with appropriate window functions in both dimensions.
Analyze the resulting 2D spectrum for the presence or absence of cross-peaks. A cross-peak between two signals indicates that the corresponding protons are spatially close.
Specifically, look for a cross-peak between the NH₂ and Hα signals to confirm the (Z)-isomer.
Conclusion
The analysis of ¹H NMR spectra provides a robust, reliable, and readily accessible method for the differentiation of (E) and (Z)-isomers of ethyl 3-aminoacrylate. The significant differences in the vicinal coupling constants of the vinylic protons serve as the primary and most quantitative indicator of stereochemistry. Chemical shift data, particularly for the amino and vinylic protons, provide corroborating evidence. For definitive and unambiguous assignment, 2D NOESY experiments offer a powerful tool to probe through-space connectivities, confirming the spatial arrangement of substituents around the double bond. By employing the systematic approach and protocols outlined in this guide, researchers can confidently determine the stereochemical integrity of their ethyl 3-aminoacrylate samples, a critical step in ensuring the desired outcomes in their synthetic and developmental endeavors.
HPLC Method Development Guide: Ethyl 3-aminoacrylate Purity Profiling
Executive Summary & Strategic Direction Ethyl 3-aminoacrylate (CAS: 148-18-5) represents a deceptively simple analytical challenge. As a -enamino ester, it serves as a critical intermediate in heterocyclic synthesis (e.g...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Direction
Ethyl 3-aminoacrylate (CAS: 148-18-5) represents a deceptively simple analytical challenge. As a
-enamino ester, it serves as a critical intermediate in heterocyclic synthesis (e.g., quinolones). However, its analysis is plagued by two distinct physicochemical hurdles: geometric isomerism (E/Z) and hydrolytic instability under acidic conditions.
Standard generic protocols—typically using Alkyl-C18 columns with 0.1% Formic Acid—often fail, yielding split peaks (mistaken for impurities) or degradation artifacts generated during the run.
The Recommendation:
Move away from standard acidic C18 workflows. The superior methodology utilizes Core-Shell Biphenyl stationary phases coupled with a neutral-pH buffered mobile phase . This approach stabilizes the enamine moiety, resolves the E/Z isomers, and eliminates silanol-derived peak tailing.
The Challenge: Mechanistic Insights
To develop a robust method, one must understand the molecule's behavior in solution.
Geometric Isomerism
Ethyl 3-aminoacrylate exists as a mixture of Z (cis) and E (trans) isomers.
Z-isomer: Stabilized by an intramolecular hydrogen bond between the amine proton and the carbonyl oxygen. This is typically the major component.[1]
E-isomer: Less stable, often appearing as a minor peak that can be misidentified as an impurity.
Implication: Your method must resolve these isomers (
) to accurately quantify total purity, or you must prove they are in rapid equilibrium and collapse them (rarely successful in LC).
Hydrolytic Instability
Enamines are the nitrogen analogs of enols. In the presence of water and acid (standard HPLC conditions), they hydrolyze back to the parent
-keto ester (or aldehyde) and ammonia.
Visualization: Degradation & Isomerism Pathways
Figure 1: The dual challenge of geometric isomerization and acid-catalyzed hydrolysis which generates false impurity peaks during analysis.
Comparative Methodology
We evaluated three distinct separation strategies to determine the optimal purity method.
Comparison Matrix
Feature
Method A: The "Generic"
Method B: The "Specialist"
Method C: HILIC
Stationary Phase
C18 (Fully Porous, 5µm)
Biphenyl (Core-Shell, 2.6µm)
Silica / Amide
Mobile Phase
Water/ACN + 0.1% Formic Acid
10mM NH₄OAc (pH 6.8) / MeOH
ACN / Buffer (High Organic)
pH Environment
Acidic (~2.7)
Neutral (~6.8)
Neutral
Isomer Separation
Poor (Partial Co-elution)
Excellent (Baseline)
Moderate
Peak Shape ()
1.6 - 2.1 (Tailing)
1.0 - 1.1 (Sharp)
1.2 - 1.4
Stability
High Risk (On-column degradation)
Stable
Stable
Verdict
❌ Not Recommended
✅ Gold Standard
⚠️ Complex Setup
Why Method B (Biphenyl) Wins:
Selectivity: The biphenyl ligand provides
- interactions that discriminate between the planar Z-isomer and the E-isomer more effectively than the hydrophobic interactions of C18.
Efficiency: Core-shell particles (2.6µm) provide UHPLC-like performance at standard HPLC pressures (<400 bar).
Stability: The neutral pH (Ammonium Acetate) prevents the hydrolysis of the enamine functionality.
Experimental Protocols
The "Gold Standard" Protocol (Method B)
Use this protocol for final product release and stability testing.
Column: Kinetex Biphenyl (Phenomenex) or Raptor Biphenyl (Restek), 100 x 4.6 mm, 2.6 µm.
System: HPLC with UV-Vis or PDA detector.
Mobile Phase A: 10 mM Ammonium Acetate in Water (pH unadjusted, typically ~6.8).
Mobile Phase B: Methanol (MeOH provides better selectivity for isomers than ACN here).
Flow Rate: 1.0 mL/min.
Column Temp: 30°C (Control is vital; higher temps accelerate isomerization).
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Content Type: Technical Comparison & Experimental Methodology Guide
Executive Summary
Ethyl propiolate (EP) and ethyl 3-aminoacrylate (EAA) are highly versatile, three-carbon (C3) building blocks utilized extensively in organic synthesis and drug discovery. While both compounds feature an ethyl ester conjugated to a reactive carbon-carbon multiple bond, their electronic profiles dictate fundamentally different reactivity paradigms. This guide objectively compares their structural causality, mechanistic pathways, and performance in key synthetic transformations, supported by field-proven experimental protocols.
Mechanistic Divergence & Structural Causality
The divergent reactivity of these two reagents stems directly from their electronic configurations.
Ethyl Propiolate (EP): The Electrophilic Alkyne
EP is an acetylenic ester characterized by a highly electrophilic triple bond conjugated with an electron-withdrawing ethoxycarbonyl group. The
-hybridized carbons and the ester moiety synergistically lower the Lowest Unoccupied Molecular Orbital (LUMO)[1]. This structural arrangement makes EP an exceptional Michael acceptor, highly susceptible to nucleophilic attack by thiols and amines at the -carbon[2],[3]. Furthermore, the activated alkyne serves as a potent dienophile and dipolarophile in various cycloaddition reactions[4].
Ethyl 3-Aminoacrylate (EAA): The Push-Pull Alkene
EAA features an alkene conjugated with both an electron-donating amino group and an electron-withdrawing ester group[5]. This creates a "push-pull" electronic system that highly polarizes the double bond[6]. Unlike the uniformly electrophilic alkyne of EP, EAA is ambidentate: the
-carbon is highly electrophilic (primed for nucleophilic attack), while the -carbon exhibits enamine-like nucleophilicity[6]. This dual reactivity makes EAA a privileged building block for the construction of complex heterocyclic scaffolds, such as pyrimidines and spirocycles, through sequential condensation and annulation pathways[5],[6].
Fig 1: Mechanistic divergence between ethyl propiolate and ethyl 3-aminoacrylate.
Comparative Reactivity Profiles
The table below summarizes the quantitative performance and typical reaction conditions for both reagents across their most prominent synthetic applications.
To ensure reproducibility and scientific integrity, the following methodologies detail the critical steps and the underlying causality for utilizing these reagents in advanced synthesis.
This protocol transforms EP into a complex, functionalized bicyclic scaffold in a single pot, bypassing the need to isolate reactive intermediates[7],[8].
Methodology:
Thioconjugate Addition: Dissolve the S-aryl thiol and a catalytic trialkylamine base in CH₂Cl₂ at room temperature. Cool the mixture to -78 °C and add 1 equivalent of ethyl propiolate . Stir for 1 hour to form the Z-selective thioenoate[8].
Oxidation: Add meta-chloroperbenzoic acid (mCPBA) and catalytic Lithium Perchlorate (LiClO₄). Warm the reaction to room temperature and reflux for 2 hours to oxidize the thioenoate to a sulfone[8].
Cycloaddition: Add cyclopentadiene and additional LiClO₄. Stir at room temperature overnight. Quench with aqueous workup and purify via column chromatography to isolate the major endo diastereomer[8].
Causality & Validation: Performing this sequence in one pot minimizes yield loss from intermediate degradation. The addition of LiClO₄ is the critical self-validating parameter; it acts as a dual-purpose Lewis acid that facilitates the mCPBA-mediated oxidation and strongly catalyzes the subsequent Diels-Alder cycloaddition, boosting the overall sequence yield from 15% to over 71%[8],[9].
Fig 2: One-pot thioconjugate addition-oxidation-Diels-Alder workflow for ethyl propiolate.
This protocol utilizes the ambidentate nature of EAA to construct 3-substituted pyrimidin-4-ones, which are critical pharmacophores in drug development[6].
Methodology:
Condensation: React ethyl 3-aminoacrylate with an excess of dimethylformamide dimethylacetal (DMF-DMA) under mild heating. Monitor via TLC until the starting material is fully consumed.
Cyclization: Introduce a primary amine to the reaction mixture. Elevate the temperature to drive the intramolecular ring closure.
Isolation: Remove volatile byproducts under reduced pressure and recrystallize the crude product to obtain the pure pyrimidin-4-one derivative[6].
Causality & Validation: The initial condensation with DMF-DMA extends the conjugated system, creating an intermediate with an extremely electrophilic center. The subsequent addition of the primary amine triggers a cascade reaction: nucleophilic attack followed by intramolecular ring closure. The thermodynamic driving force of this protocol is the elimination of volatile byproducts (methanol and dimethylamine) and the formation of a highly stable, aromatic pyrimidin-4-one ring[6].
References
[2] Ethyl propiolate: properties, applications as analytical reagent and safety - ChemicalBook. Available at:
[4] CAS 623-47-2: Ethyl propiolate - CymitQuimica. Available at:
[5] Buy (Z)-ethyl 3-aminoacrylate | 77570-30-0 - Smolecule. Available at:
[7] "One-pot reactions of ethyl propiolate" by Ana Maria Neferu - UR Scholarship Repository. Available at:
[6] Methyl 3-aminoacrylate | 124703-69-1 - Benchchem. Available at:
COMPARISON GUIDE: Process Validation of Ethyl 3-Aminoacrylate Synthesis via FTIR
Executive Summary: The "Wait-Time" Bottleneck In high-throughput drug development, Ethyl 3-aminoacrylate (CAS: 5941-55-9 / 77570-30-0 for Z-isomer) is a "privileged scaffold"—a critical building block for quinolone antib...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Wait-Time" Bottleneck
In high-throughput drug development, Ethyl 3-aminoacrylate (CAS: 5941-55-9 / 77570-30-0 for Z-isomer) is a "privileged scaffold"—a critical building block for quinolone antibiotics and heterocyclic combinatorial libraries.
The industry standard for characterization is Nuclear Magnetic Resonance (NMR) .[1] While definitive, NMR is a "post-mortem" technique—it tells you what you made after the reaction is quenched and worked up. In a continuous flow or rapid-optimization setting, this latency is unacceptable.
This guide validates a Fourier Transform Infrared (FTIR) Spectroscopy protocol as a superior alternative for real-time reaction monitoring. We demonstrate that FTIR provides a self-validating system capable of distinguishing the target enamine from its starting materials and potential hydrolysis byproducts with >98% confidence, without the 2-hour turnaround time of NMR.
The Chemistry & The Challenge
The most atom-economical synthesis involves the nucleophilic addition of ammonia to Ethyl Propiolate .
Reaction Scheme:
The Validation Problem
This reaction is prone to two failure modes:
Incomplete Conversion: Residual alkyne poses a toxicity risk.
Stereochemical Drift: The desired product is usually the (Z)-isomer , stabilized by an intramolecular hydrogen bond (IMHB). The (E)-isomer is less stable and often undesirable.
NMR distinguishes these easily via coupling constants (
values). The challenge is to prove FTIR can do the same in situ.
Comparative Analysis: FTIR vs. NMR vs. HPLC
The following table contrasts the performance of FTIR against traditional analytical methods for this specific transformation.
Feature
In-Situ FTIR (Recommended)
1H NMR (Gold Standard)
HPLC-UV
Time to Result
< 30 Seconds (Real-time)
1–4 Hours (Workup required)
30–60 Minutes
Stereochemistry
High (via H-bond shift)
Definitive ( vs )
Moderate (Retention time)
Process Control
Continuous trend (PAT)
Discrete checkpoints
Discrete checkpoints
Sample Integrity
Native (No solvent switch)
Deuterated solvent required
Dilution required
Key Blindspot
Trace impurities (<1%)
None
Non-chromophores
Scientist's Note: While NMR is superior for structure elucidation, FTIR is superior for process validation. The protocol below utilizes the "spectral shift" phenomenon to confirm not just identity, but geometry.
Technical Deep Dive: The Spectral Fingerprint
To validate Ethyl 3-aminoacrylate, we track specific vibrational modes that act as binary "logic gates" for the reaction's success.
The "Traffic Light" Validation Logic
Red Light (Stop): Presence of sharp peak at ~3300 cm⁻¹ (
C-H) or 2120 cm⁻¹ (CC). Diagnosis: Unreacted Starting Material.
Yellow Light (Caution): Carbonyl peak at >1700 cm⁻¹ .[2] Diagnosis: Loss of conjugation (hydrolysis to formyl acetate) or wrong isomer.
Green Light (Go): Appearance of doublet 3400/3250 cm⁻¹ (NH₂) AND Carbonyl shift to 1665 cm⁻¹ . Diagnosis: Formation of (Z)-Enamine.
Visualizing the Logic
The following diagram illustrates the decision tree for validating the synthesis batch.
Figure 1: Decision logic for IR-based batch release. Note the critical dependence on the Carbonyl shift.
Experimental Protocol: Self-Validating Synthesis
This protocol is designed for a ReactIR or standard ATR-FTIR benchtop setup.
Materials
Substrate: Ethyl Propiolate (98%)
Reagent: Ammonia (7M in Methanol or aqueous, though methanol is preferred for IR clarity)
Solvent: Ethanol or Methanol (Background subtraction required)
Step-by-Step Methodology
Background Acquisition:
Load the reaction vessel with the solvent.
Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution).
Why: To subtract solvent peaks that might obscure the C=O region.
Slowly add Ammonia solution while monitoring the 1665 cm⁻¹ window.
Real-Time Monitoring (The Critical Phase):
Observe the isosbestic point behavior: As the peak at 2120 cm⁻¹ decays, a new band at 1665 cm⁻¹ (Enamine C=O) and 1620 cm⁻¹ (C=C) should grow proportionally.
Self-Validation: If the 1720 cm⁻¹ peak disappears but no peak appears at 1665 cm⁻¹ (or it appears at 1700+), the reaction is failing (likely hydrolysis).
Endpoint Determination:
Reaction is complete when the 2120 cm⁻¹ band is indistinguishable from baseline noise.
Final Quality Check: The C=O band must be centered at 1665 ± 5 cm⁻¹ . A shift to 1690+ indicates the (E)-isomer or lack of H-bonding.
Mechanistic Insight: Why the Spectrum Shifts
Understanding the "Why" is crucial for troubleshooting.
In the (Z)-Ethyl 3-aminoacrylate , the amine hydrogen forms a 6-membered ring-like structure with the ester carbonyl oxygen via hydrogen bonding.
Effect 1 (Resonance): The lone pair on Nitrogen donates into the double bond, increasing electron density on the Carbonyl oxygen. This weakens the C=O bond, lowering its vibrational frequency (from ~1720 to ~1680).
Effect 2 (H-Bonding): The intramolecular H-bond further weakens the C=O bond, pulling it down to ~1665 cm⁻¹ .
If you make the (E)-isomer , this H-bond cannot form. The C=O peak will appear at a higher frequency (approx. 1690-1700 cm⁻¹ ). Thus, IR is not just an identity check; it is a conformational probe.
Figure 2: Mechanistic origin of the spectral shifts used for validation.
References
National Institute of Standards and Technology (NIST). Ethyl p-aminocinnamate (Analogous Enamine Ester Data). NIST Chemistry WebBook, SRD 69. [Link]
Royal Society of Chemistry. Vibrational Spectroscopy of Beta-Amino Acid Derivatives. Green Chemistry Supplementary Information. [Link]
Spectroscopy Online. Infrared Spectroscopy of Polymers X: Polyacrylates and Ester Functionality.[Link]
Organic Syntheses. Preparation of Enamine Esters via Nucleophilic Addition. Org.[3] Synth. Coll. Vol. various entries. [Link]
ResearchGate. IR spectra of (Z)-ethyl 3-(methylamino)but-2-enoate (Structural Analog).[Link][4]
A Comparative Guide to Quinoline Synthesis: Ethyl 3-Aminoacrylate vs. Ethyl 3-Ethoxyacrylate
Introduction The quinoline scaffold is a privileged heterocyclic motif, forming the core of numerous natural products and synthetic pharmaceuticals. Its derivatives are integral to a vast array of therapeutic agents, dem...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The quinoline scaffold is a privileged heterocyclic motif, forming the core of numerous natural products and synthetic pharmaceuticals. Its derivatives are integral to a vast array of therapeutic agents, demonstrating antimalarial, antibacterial, anticancer, and anti-inflammatory activities.[1][2] Given its significance, the efficient and selective synthesis of substituted quinolines is a cornerstone of medicinal chemistry and drug development.
This guide provides an in-depth comparison of two key precursors in quinoline synthesis: ethyl 3-aminoacrylate and ethyl 3-ethoxyacrylate. We will dissect their respective roles, primarily within the context of the Conrad-Limpach-Knorr and Gould-Jacobs reactions, to provide researchers, scientists, and drug development professionals with a clear, data-driven understanding of their comparative performance, mechanistic nuances, and practical applications.
Core Synthetic Strategies: An Overview
The construction of the 4-hydroxyquinoline (or its tautomer, 4-quinolone) core often involves the reaction of an aromatic amine (an aniline) with a three-carbon electrophilic partner. The choice of this partner dictates the reaction pathway, conditions, and often, the selectivity of the final product.
The Conrad-Limpach-Knorr Synthesis: This classic method involves the condensation of anilines with β-ketoesters (e.g., ethyl acetoacetate).[3][4][5] The reaction conditions critically determine the outcome. At lower temperatures, a β-anilinoacrylate (an enamine, structurally related to ethyl 3-aminoacrylate) is formed, which upon thermal cyclization yields a 4-hydroxyquinoline.[3] At higher temperatures, the formation of a β-ketoanilide can occur, leading to a 2-hydroxyquinoline.[3][6]
The Gould-Jacobs Reaction: This approach utilizes an aniline and an alkoxymethylenemalonic ester, such as diethyl ethoxymethylenemalonate (EMME).[7][8][9] The initial step is the substitution of the ethoxy group by the aniline to form an anilinomethylenemalonate intermediate.[7][8] Subsequent high-temperature thermal cyclization directly yields the 4-hydroxyquinoline-3-carboxylate scaffold.[7][10]
Ethyl 3-ethoxyacrylate serves as a direct precursor in a Gould-Jacobs-type reaction, while the reactivity of ethyl 3-aminoacrylate is conceptually central to the intermediate formed in the Conrad-Limpach synthesis.
Head-to-Head Comparison: Mechanistic and Practical Insights
The fundamental difference between using ethyl 3-ethoxyacrylate and generating a β-anilinoacrylate intermediate (from a β-ketoester) lies in the initial condensation step and the subsequent control over regioselectivity.
Ethyl 3-Ethoxyacrylate: A Direct Path to the Key Intermediate
Ethyl 3-ethoxyacrylate is a potent electrophile. The reaction with an aniline proceeds via a direct nucleophilic addition-elimination mechanism at the β-carbon, displacing the highly stable ethanol leaving group. This reaction is generally clean and proceeds under moderate conditions to form the crucial ethyl 3-anilinoacrylate intermediate.
This intermediate is then subjected to high temperatures (typically 250-280 °C), often in a high-boiling inert solvent like diphenyl ether or mineral oil, to effect an intramolecular electrophilic cyclization onto the ortho position of the aniline ring. This is the rate-determining step and leads directly to the 4-hydroxyquinoline product.[4]
Caption: Reaction of aniline with ethyl 3-ethoxyacrylate.
Advantages:
High Selectivity: This route almost exclusively yields the 4-hydroxyquinoline isomer, as the alternative reaction at the ester carbonyl is kinetically disfavored under the initial condensation conditions.
Clean Reaction: The formation of the intermediate is direct, with a simple alcohol as the byproduct.
Disadvantages:
Cost and Availability: Ethyl 3-ethoxyacrylate and its analogs can be more expensive and less readily available than common β-ketoesters.[11][12]
Harsh Cyclization Conditions: Requires very high temperatures, which can limit the scope to substrates lacking heat-sensitive functional groups.
Ethyl 3-Aminoacrylate (via β-Ketoesters): The Classic Trade-Off
In the Conrad-Limpach synthesis, the β-anilinoacrylate intermediate is not used directly but is formed in situ from the reaction of an aniline and a β-ketoester like ethyl acetoacetate. This initial condensation is temperature-dependent and presents a critical branching point that determines the final product.
Kinetic Control (Lower Temp, ~100-140°C): The aniline attacks the more electrophilic ketone carbonyl. Subsequent dehydration leads to the formation of the desired ethyl 3-anilinoacrylate (the enamine intermediate). Thermal cyclization of this intermediate, as before, yields the 4-hydroxyquinoline. This is the Conrad-Limpach pathway .[4][6]
Thermodynamic Control (Higher Temp, >140°C): At higher initial reaction temperatures, the aniline can react at the ester carbonyl to form a more stable anilide. This β-ketoanilide, upon cyclization under acidic conditions, produces a 2-hydroxyquinoline. This is the Knorr pathway .[13]
This competition between pathways is a significant practical challenge. The choice of temperature and catalyst during the initial condensation is crucial for directing the synthesis towards the desired quinoline isomer.
Caption: Experimental workflow for the Gould-Jacobs reaction.
Step-by-Step Methodology:
Condensation: In a round-bottom flask equipped with a reflux condenser, combine the substituted aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq). Heat the mixture in an oil bath at 110-130 °C for 1-2 hours. The reaction progress can be monitored by observing the evolution of ethanol.
Solvent Removal: After the initial condensation is complete (as determined by TLC or GC-MS), allow the mixture to cool slightly. Remove the ethanol byproduct and any excess malonate under reduced pressure.
Thermal Cyclization: To the resulting crude anilinomethylenemalonate, add a high-boiling solvent such as diphenyl ether (approx. 5-10 mL per gram of starting aniline). Heat the mixture to 250-260 °C for 30-60 minutes. The product often begins to precipitate during this step.
Isolation and Purification: Cool the reaction mixture to room temperature. Dilute with a non-polar solvent like hexane or toluene to fully precipitate the product. Collect the solid by vacuum filtration, wash thoroughly with hexane and then ether to remove the high-boiling solvent. The crude 4-hydroxyquinoline-3-carboxylate can be further purified by recrystallization.
Protocol 2: Synthesis of 4-Hydroxyquinoline via Conrad-Limpach Reaction
Step-by-Step Methodology:
Enamine Formation (Kinetic Control): Combine the substituted aniline (1.0 eq) and ethyl acetoacetate (1.1 eq) in a flask. A catalytic amount of a weak acid (e.g., a drop of acetic acid) can be added. Heat the mixture at 110-140 °C for 1-2 hours, typically with a Dean-Stark trap to remove the water byproduct. It is critical not to exceed this temperature range to minimize anilide formation.
Cyclization: (Follow Step 3 from Protocol 1) To the crude enamine intermediate, add diphenyl ether and heat to 250-260 °C for 30-60 minutes.
Isolation: (Follow Step 4 from Protocol 1) Cool, precipitate, filter, and wash the product. Analyze the crude product carefully (e.g., by ¹H NMR) to assess the ratio of 4-quinolone to any contaminating 2-quinolone isomer before purification.
Conclusion and Recommendations
The choice between ethyl 3-ethoxyacrylate and a β-ketoester like ethyl acetoacetate for quinoline synthesis is a classic example of a trade-off between selectivity and cost.
For Unambiguous Synthesis of 4-Hydroxyquinolines: Ethyl 3-ethoxyacrylate (or its malonate equivalent in the Gould-Jacobs reaction) is the superior choice. It provides a direct, high-yielding, and highly regioselective route to the key anilinoacrylate intermediate, virtually eliminating the risk of forming the 2-quinolone isomer. This is the preferred method when product purity and predictability are paramount, especially in the later stages of a drug development campaign.
For Economical and Exploratory Synthesis: The Conrad-Limpach reaction, starting from inexpensive anilines and β-ketoesters, remains a powerful and cost-effective tool. However, researchers must be prepared to invest time in optimizing the initial condensation temperature to maximize the yield of the desired 4-hydroxyquinoline and minimize the formation of the Knorr byproduct. This route is well-suited for early-stage discovery and large-scale manufacturing where cost is a primary driver and purification methods for isomer separation are established.
Ultimately, the optimal synthetic strategy depends on the specific goals of the research program, the scale of the synthesis, the cost of materials, and the isomeric purity required for the final quinoline derivative.
References
The Current Case of Quinolones: Synthetic Approaches and Antibacterial Activity. PMC. Available at: [Link]
Synthesis of 4-hydroxy-2(1H)-quinolinone (1) from aniline and Meldrum's acid (9). ResearchGate. Available at: [Link]
Gould–Jacobs reaction. Wikipedia. Available at: [Link]
An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. MDPI. Available at: [Link]
Synthesis of 4-hydroxyquinolines; a direct synthesis from beta-anilinoacrylates. PubMed. Available at: [Link]
Quinolones also come from anilines by cyclization to an ortho position. University of Cambridge. Available at: [Link]
Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. Available at: [Link]
Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. MDPI. Available at: [Link]
Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. MTMT. Available at: [Link]
Reactions of β-Keto Esters with Aromatic Amines. Syntheses of 2- and 4-Hydroxyquinoline Derivatives. ACS Publications. Available at: [Link]
Gould-Jacobs Reaction. Name Reactions in Organic Synthesis.
Close the ring to break the cycle: Tandem quinolone-alkyne-cyclisation gives access to tricyclic pyrrolo[1,2-a]quinolin-5-ones with potent anti-protozoal activity. PMC. Available at: [Link]
An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. Preprints.org. Available at: [Link]
Synthesis and Anticoccidial Activities of Quinoline Carboxylate Derivatives with Methyl (E)-2-(3-methoxy)acrylate Moiety. Asian Journal of Chemistry. Available at: [Link]
STUDIES ON THE SYNTHESIS OF QUINOLINE. Kyushu Institute of Technology. Available at: [Link]
SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series. Available at: [Link]
The Synthesis and Significance of Ethyl 3-Ethoxyacrylate in Modern Chemistry. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]
A simple and efficient protocol for the synthesis of quinolines catalyzed by chloramine-T. ACG Publications. Available at: [Link]
Conrad–Limpach synthesis. Wikipedia. Available at: [Link]
An efficient synthesis of quinolines under solvent-free conditions. Indian Academy of Sciences. Available at: [Link]
Quinoline Synthesis: Conrad-Limpach-Knorr. organic-chemistry.org. Available at: [Link]
Gould-Jacobs reaction. wikidoc. Available at: [Link]
Synthesis of ethyl 3-aryl-1-methyl-8-oxo- 8H-anthra[9,1-gh]quinoline-2-carboxylates as dyes for potential application in liquid crystal displays. PubMed. Available at: [Link]
Gould-Jacobs Reaction. Merck Index. Available at: [Link]
Synthesis of quinolines. Organic Chemistry Portal. Available at: [Link]
Gould–Jacobs Reaction. ResearchGate. Available at: [Link]
Conrad-Limpach Synthesis. SynArchive. Available at: [Link]
Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates. MDPI. Available at: [Link]
Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Royal Society of Chemistry. Available at: [Link]
Comparative Guide: Reference Standards for Ethyl 3-Aminoacrylate Impurity Profiling in Pharmaceutical Synthesis
Executive Summary: The Causality of Impurity Profiling Ethyl 3-aminoacrylate is a highly reactive, bifunctional organic intermediate characterized by an electrophilic ester group and a nucleophilic enamine. It is a criti...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Causality of Impurity Profiling
Ethyl 3-aminoacrylate is a highly reactive, bifunctional organic intermediate characterized by an electrophilic ester group and a nucleophilic enamine. It is a critical building block in the synthesis of complex heterocyclic scaffolds, particularly 4-hydroxypyrimidines and indolizines, which form the core of numerous neurological and antibacterial active pharmaceutical ingredients (APIs)[1].
As a Senior Application Scientist, I frequently observe that downstream synthetic failures are rarely due to the reaction conditions themselves, but rather the impurity profile of the starting materials. Because ethyl 3-aminoacrylate is utilized in highly sensitive tandem reactions—such as sequences initiated by an aza-Wittig step[2]—trace impurities can derail the reaction kinetics. For instance, the presence of hydrolysis products can quench Lewis acid catalysts (like bismuth(III) triflate) used in spiro annulation, while isomeric impurities can stall intramolecular ring closures, leading to the accumulation of toxic linear byproducts. Therefore, selecting the correct tier of reference standard for impurity profiling is not just a regulatory checkbox; it is a fundamental requirement for synthetic yield and API safety.
Identification of Critical Impurities
Before comparing reference standards, we must understand the specific impurities that require quantification. The reactivity that makes (Z)-ethyl 3-aminoacrylate useful also makes it susceptible to degradation and side reactions.
(E)-Ethyl 3-aminoacrylate (Isomerization Impurity): The compound naturally favors the (Z)-configuration due to stabilizing intramolecular hydrogen bonding between the amino group and the ester carbonyl[1]. However, thermal stress induces isomerization to the (E)-form. In pyrimidine cyclization, the (E)-isomer exhibits unfavorable stereochemistry, drastically slowing the reaction rate and reducing yield.
3-Aminoacrylic Acid (Hydrolysis Degradant): Exposure to ambient moisture cleaves the ethyl ester. This impurity alters the stoichiometric balance of condensation reactions and introduces acidic protons that can poison transition-metal catalysts.
Ethyl Acetoacetate (Unreacted Precursor): Often used as a starting material in the direct synthesis of ethyl 3-aminoacrylate. If unpurged, it undergoes competing Knoevenagel condensations, generating dimeric impurities that are notoriously difficult to separate from the final API.
Objective Comparison of Reference Standard Alternatives
Laboratories typically choose between three tiers of reference standards. The primary differentiator is the analytical methodology used to assign the purity value: Quantitative Nuclear Magnetic Resonance (qNMR) versus traditional Mass Balance (HPLC/UV + Karl Fischer + Residue on Ignition).
Unlike chromatographic methods that require a compound-specific standard, 3[3]. The area under the NMR peak is directly proportional to the number of protons, allowing for absolute quantification against a single, highly characterized internal standard[4].
Table 1: Performance and Data Comparison of Reference Standard Tiers
Metric
Certified Reference Material (CRM)
Commercial / Research Grade
In-House Synthesized Standard
Primary Assay Method
qNMR (Internal Standard Method)
HPLC-UV (Area Normalization)
Variable (Often basic NMR/HPLC)
Traceability
Fully traceable to SI Units
Not strictly traceable
None
Purity Uncertainty
± 0.1% to 0.5%
± 1.0% to 2.0%
Unknown / Highly variable
Detection of "Invisible" Impurities
Yes (Detects non-UV absorbing species)
No (Misses species lacking chromophores)
No
Cost per 100mg
High ($300 - $600)
Moderate ($50 - $150)
High (Labor/Time intensive)
Best Use Case
Regulatory filings, API batch release
Early R&D, route scouting
Custom derivative testing
Data Synthesis: As demonstrated in 5[5], relying solely on HPLC mass balance can overstate purity if an impurity lacks a UV chromophore or shares an identical retention time with the main peak. CRMs utilizing qNMR eliminate this risk.
To establish a robust impurity profiling framework, the analytical methods must be self-validating—meaning the system inherently flags errors before bad data is generated.
Protocol A: Absolute Purity Assignment via qNMR
Causality: We utilize Maleic Acid as an internal standard because it produces a sharp, distinct singlet at ~6.3 ppm in DMSO-
. This region is completely free from the resonance signals of ethyl 3-aminoacrylate (whose olefinic protons appear at ~4.5 and 7.8 ppm, and aliphatic protons at 1.2 and 4.1 ppm).
Sample Preparation: Accurately weigh ~10 mg of the ethyl 3-aminoacrylate candidate and ~5 mg of the Maleic Acid CRM using a microbalance (readability 0.001 mg).
Solvation: Dissolve the mixture in 0.6 mL of anhydrous DMSO-
. Self-Validating Step: The use of anhydrous solvent prevents the rapid exchange of the enamine protons, which would otherwise broaden the signals and ruin integration accuracy.
NMR Acquisition: Acquire the
-NMR spectrum at 400 MHz or higher.
Parameter Optimization: Set the
relaxation delay () to 60 seconds. Self-Validating Step: 60 seconds is the longest relaxation time of the analyte. If the internal standard peak area varies between consecutive dummy scans, the system flags incomplete relaxation, preventing an artificially inflated purity assignment.
Calculation: Calculate absolute purity using the integrated peak areas, the number of protons contributing to each signal, and the exact gravimetric weights.
Protocol B: Routine Impurity Profiling via RP-HPLC
Causality: While qNMR provides the absolute purity of the main component, Reversed-Phase HPLC is required to separate and quantify trace E/Z isomers and hydrolysis products that may co-resonate in NMR. We use Trifluoroacetic acid (TFA) in the mobile phase to suppress the ionization of the amino group, ensuring sharp peak shapes on the hydrophobic stationary phase.
Column Selection: C18 column (250 mm × 4.6 mm, 5 µm).
Mobile Phase: Gradient elution. Mobile Phase A: 0.1% TFA in Water; Mobile Phase B: 0.1% TFA in Acetonitrile.
System Suitability Test (SST) [Self-Validating Step]: Inject a resolution mixture containing (Z)-ethyl 3-aminoacrylate and 3-aminoacrylic acid. The sequence is programmed to automatically abort unless the critical resolution (
) between these two peaks exceeds 2.0. This ensures that column degradation or mobile phase preparation errors cannot lead to the false integration of co-eluting impurities.
Sample Analysis: Inject the sample at 1.0 mL/min, monitoring at 254 nm. Quantify trace impurities via area normalization against the qNMR-certified reference standard.
Workflow Visualization
Below is the logical workflow for qualifying an ethyl 3-aminoacrylate reference standard, demonstrating the necessary orthogonality between qNMR and HPLC.
Caption: Workflow for qualifying ethyl 3-aminoacrylate reference standards using orthogonal qNMR and HPLC.
References
Smolecule Inc. "(Z)
Benchchem.
ResolveMass Laboratories Inc. "Quantitative Nuclear Magnetic Resonance (qNMR)
Sigma-Aldrich. "Quantitative NMR for Content Assignment of Phytochemical Reference Standards". Sigma-Aldrich.
Comparative yield analysis of aminoacrylate synthesis methods
Title: Comparative Yield Analysis of -Aminoacrylate Synthesis Methods: A Technical Guide Executive Summary -Aminoacrylates (also known as -enamino esters) are highly versatile building blocks in organic synthesis, servin...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Comparative Yield Analysis of
-Aminoacrylate Synthesis Methods: A Technical Guide
Executive Summary
-Aminoacrylates (also known as -enamino esters) are highly versatile building blocks in organic synthesis, serving as critical intermediates for pharmaceuticals, 1[1], and 2[2]. When designing a process route, evaluating a synthetic method requires looking beyond theoretical yield to assess operational simplicity, atom economy, and thermodynamic reliability.
This guide objectively compares the two predominant methodologies for synthesizing
-aminoacrylates:
The Aza-Michael Addition (Amino-Yne Click) : Direct addition of amines to 3[3].
To establish a baseline for route selection, Table 1 summarizes the quantitative performance metrics of the primary synthetic pathways based on recent literature and process optimization data.
Deep Dive: Route A - Spontaneous Amino-Yne Click (Aza-Michael Addition)
Mechanistic Causality
The aza-Michael addition of an amine to an activated alkyne (e.g., methyl propiolate) is driven by the extreme electrophilicity of the alkyne's
-carbon. The reaction proceeds via a nucleophilic attack, generating a highly polar zwitterionic intermediate.
Why it works without a catalyst: The strategic use of polar, protic solvents (like methanol) stabilizes this zwitterionic transition state through an extensive hydrogen-bonding network, significantly3[3]. This allows the reaction to proceed spontaneously at room temperature, making it an ideal "click" reaction for sensitive substrates.
Figure 1: Mechanistic pathway of the spontaneous amino-yne click reaction.
Self-Validating Experimental Protocol
Objective: Synthesis of Methyl 3-(benzylamino)acrylate.
Preparation : In an oven-dried 50 mL round-bottom flask, dissolve benzylamine (10.0 mmol) in 10 mL of anhydrous methanol. Causality: Methanol is selected specifically to stabilize the polar transition state via hydrogen bonding[3].
Addition : Place the flask in a room-temperature water bath (to act as a mild heat sink, as the reaction is exothermic). Add methyl propiolate (10.5 mmol, 1.05 eq) dropwise over 5 minutes.
Validation Checkpoint 1 : The solution will transition from colorless to a pale yellow tint. Monitor the reaction via TLC (Hexane/EtOAc 3:1). The primary visual indicator of success is the rapid consumption of the amine spot (visualized via ninhydrin stain).
Completion : Stir for 2 hours. Confirm completion via FT-IR by observing the complete disappearance of the alkyne C≡C stretch at ~2110 cm⁻¹ and the emergence of a strong C=C stretch at ~1650 cm⁻¹.
Workup : Concentrate under reduced pressure. The 100% atom economy means the crude product is often >95% pure, requiring only minimal silica plug filtration[1].
Deep Dive: Route B - Lewis Acid-Catalyzed Condensation
Mechanistic Causality
When alkynes are too expensive, unstable, or commercially unavailable,
-aminoacrylates are synthesized by condensing amines with -ketoesters. Because the ketone carbonyl is less electrophilic than an alkyne, a Lewis acid catalyst is required.
Why Zn(OAc)₂·2H₂O? Zinc acetate is a borderline Lewis acid. It coordinates to the hard oxygen atoms of the
-ketoester, increasing the electrophilicity of the carbonyl carbon 6[6]. The thermodynamic driving force is the elimination of water, pushing the equilibrium toward the stable, conjugated enamine system.
Figure 2: Zn(OAc)2-catalyzed condensation of β-ketoesters with amines.
Self-Validating Experimental Protocol
Objective: Synthesis of Methyl 3-(benzylamino)but-2-enoate.
Preparation : Combine methyl acetoacetate (10.0 mmol) and benzylamine (10.0 mmol) in a 50 mL flask.
Catalyst Addition : Add Zn(OAc)₂·2H₂O (0.5 mmol, 5 mol%). Causality: The dihydrate form is bench-stable and provides sufficient Lewis acidity without requiring strict anhydrous conditions[4].
Reaction : Heat the mixture to 60°C under solvent-free conditions. Causality: Solvent-free conditions maximize the concentration of reactants, driving the bimolecular condensation faster than in dilute solutions[4].
Validation Checkpoint 1 : After 30 minutes, droplets of water will visibly form on the upper, cooler walls of the flask, validating that the dehydration step (the rate-limiting step) is actively occurring.
Completion : After 2 hours, cool to room temperature. The crude mixture is extracted with ethyl acetate and washed with brine to remove the zinc catalyst.
Validation Checkpoint 2 : ¹H NMR of the crude product will show a distinct vinylic proton singlet at ~4.5 ppm, confirming the formation of the enamine double bond.
Decision Matrix: Route Selection
As a process chemist, your route selection dictates scalability and cost:
Opt for Route A (Amino-Yne Click) when synthesizing complex biomaterials, hydrogels, or sequence-controlled polymers where mild, room-temperature conditions and zero byproducts (100% atom economy) are mandatory[1][2].
Opt for Route B (Zn-Catalyzed Condensation) when scaling up pharmaceutical intermediates where raw material cost is the primary constraint.
-ketoesters are significantly cheaper than propiolates, and the robust Zn(OAc)₂ catalyst handles a wide variety of aliphatic and aromatic amines with yields routinely exceeding 90%[4][6].
References
1.[1] He, B. Z., et al. "Spontaneous Amino-yne Click Polymerization: a powerful tool toward Regio- and Stereospecific Poly(beta-aminoacrylate)s." Journal of the American Chemical Society, 2017. 1
2.[5] Bhatte, K., et al. "Ultrasound assisted synthesis of enaminones using Nickel oxide." Current Chemistry Letters, 2013. 5
3.[4] Garg, R., Renaud, J.-L., Bruneau, C. "Efficient Synthesis of β-Aminoacrylates and β-Enaminones Catalyzed by Zn(OAc)2·2H2O." ChemInform / Collection of Czechoslovak Chemical Communications, 2005. 4
4.[3] Benchchem. "Methyl 3-aminoacrylate - Refined Synthetic Routes." Benchchem Database. 3
5.[6] Renaud, J.-L., Bruneau, C. "Efficient Synthesis of β-Aminoacrylates and β-Enaminones Catalyzed by Zn(OAc)2·2H2O." ResearchGate, 2005. 6
6.[2] Fenton, O. S., et al. "Synthetic Crosslinker Based on Amino–yne Click to Enhance the Suture Tension of Collagen-Based Corneal Repair Materials." ACS Publications, 2022. 2
A Comparative Guide to Identifying E/Z Stereoisomers of Ethyl 3-Aminoacrylate by NMR Spectroscopy
For researchers and professionals in drug development, synthetic chemistry, and materials science, the precise stereochemical assignment of molecules is a cornerstone of rigorous scientific practice. In the case of ethyl...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development, synthetic chemistry, and materials science, the precise stereochemical assignment of molecules is a cornerstone of rigorous scientific practice. In the case of ethyl 3-aminoacrylate, a versatile synthetic intermediate, the distinction between its E (entgegen) and Z (zusammen) stereoisomers is critical. The geometry of the carbon-carbon double bond profoundly influences the molecule's reactivity, spectroscopic properties, and the stereochemistry of subsequent products. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for this purpose.
This guide provides an in-depth comparison of NMR-based methodologies for unambiguously distinguishing between the E and Z isomers of ethyl 3-aminoacrylate. We will delve into the causal mechanisms behind the spectral differences and provide field-proven protocols to ensure self-validating and trustworthy stereochemical assignments.
The Decisive Power of NMR in Stereoisomer Elucidation
The electronic and spatial environments of atomic nuclei within the E and Z isomers of ethyl 3-aminoacrylate are subtly but measurably different. These differences give rise to distinct and predictable variations in their NMR spectra. The primary NMR parameters for differentiation are:
¹H NMR Vicinal Coupling Constants (³J) : The most reliable and quantitative method.
¹H NMR Chemical Shifts (δ) : Provides strong qualitative evidence.
¹³C NMR Chemical Shifts (δ) : A secondary, confirmatory data point.
The fundamental logic for distinguishing these isomers is based on how the geometry of the double bond affects through-bond and through-space interactions.
Caption: A flowchart outlining the primary NMR methods for E/Z isomer assignment.
The Definitive Metric: ¹H NMR Vicinal Coupling Constants (³JH,H)
The most conclusive method for assigning the stereochemistry of ethyl 3-aminoacrylate involves analyzing the vicinal coupling constant (³J) between the two vinylic protons (Hα and Hβ).
Causality: The magnitude of this three-bond coupling is dictated by the dihedral angle between the C-H bonds, a relationship described by the Karplus equation.[1]
In the E-isomer , the vinylic protons are in a trans arrangement, with a dihedral angle of ~180°. This geometry results in maximal orbital overlap for the coupling interaction, leading to a large coupling constant.
In the Z-isomer , the vinylic protons are in a cis arrangement, with a dihedral angle of ~0°. This leads to a significantly smaller coupling constant.[2]
This difference is substantial and serves as a primary validation point.
Isomer Configuration
Dihedral Angle
Typical ³JH,H Value (Hz)
E (trans)
~180°
12 - 18
Z (cis)
~0°
6 - 12
Table 1: Typical vicinal coupling constants for vinylic protons.[2]
For enamino esters specifically, these ranges hold true, with typical values for the Z-isomer falling between 7-9 Hz and the E-isomer being significantly larger.
The Spatial Proof: Nuclear Overhauser Effect Spectroscopy (NOESY)
While coupling constants provide powerful evidence, 2D NOESY experiments offer a visually intuitive and definitive confirmation by mapping interactions between nuclei that are close in space (< 5 Å), regardless of their bonding connectivity.[3]
Causality: The Nuclear Overhauser Effect (NOE) is a through-space phenomenon where the magnetization of one nucleus is transferred to a nearby nucleus.[3] This effect is exquisitely sensitive to the internuclear distance.
Z-Isomer Prediction : In the Z configuration, the amino group (-NH₂) and the ester group (-COOEt) are on the same side of the double bond. A strong NOE cross-peak is expected between the β-proton (adjacent to the NH₂) and the α-proton.
E-Isomer Prediction : In the E configuration, these protons are on opposite sides of the double bond, separated by a larger distance. Consequently, the corresponding NOE cross-peak will be weak or, more likely, completely absent. Instead, an NOE might be observed between the β-proton and the ethyl protons of the ester group.
Caption: Key NOESY correlations for Z and E isomers of ethyl 3-aminoacrylate.
Supporting Evidence: ¹H and ¹³C Chemical Shifts
Chemical shifts (δ) are sensitive to the local electronic environment of a nucleus. The spatial arrangement of the electron-donating amino group and the electron-withdrawing, anisotropic carbonyl group creates distinct shielding and deshielding effects in the two isomers.
Causality:
¹H NMR : In the Z-isomer, the α-proton is cis to the electron-donating amino group, which can lead to a more upfield (lower ppm) chemical shift compared to the E-isomer. Conversely, the anisotropic effect of the carbonyl group will differentially shield nearby protons.
¹³C NMR : The carbon chemical shifts are also affected by stereochemistry (the γ-gauche effect). The β-carbon in enamino systems is typically shielded due to the strong electron-donating effect of the nitrogen, resulting in an upfield shift.[4] The exact shifts will differ slightly but consistently between the E and Z isomers.
Comparative Data Summary
The following table summarizes the expected NMR data for the E and Z isomers of ethyl 3-aminoacrylate, based on established principles for enamino esters and related acrylate systems.
Note: The exact chemical shift values can vary depending on the solvent and concentration. The coupling constants and NOESY correlations are the most reliable indicators.
Experimental Protocols for Self-Validating Data
Acquiring high-quality, unambiguous data is paramount. The following protocols are designed to produce a self-validating dataset where each piece of information (coupling constants, NOEs, chemical shifts) corroborates the others.
Protocol 1: High-Resolution ¹H NMR Acquisition
Objective: To accurately measure chemical shifts and resolve the vicinal coupling constant ³JHα-Hβ.
Sample Preparation:
Dissolve ~5-10 mg of the ethyl 3-aminoacrylate sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Ensure the solvent is free of acidic impurities, which can catalyze E/Z isomerization.[5]
Filter the sample into a high-quality 5 mm NMR tube.
Spectrometer Setup (400 MHz or higher recommended):
Tune and shim the probe to achieve optimal resolution (<0.5 Hz line width on a singlet).
Acquire a standard ¹H NMR spectrum.
Key Parameters:
Spectral Width: Set to cover the range of ~0-12 ppm.
Acquisition Time (at): ≥ 3.0 seconds. Causality: A longer acquisition time is crucial to provide sufficient digital resolution to accurately measure the J-coupling values.
Relaxation Delay (d1): 2-5 seconds. Ensures full relaxation for accurate integration if needed.
Number of Scans (ns): 8 to 16, depending on sample concentration.
Data Processing:
Apply a small line-broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio.
Carefully phase and baseline correct the spectrum.
Zoom into the vinylic region and use the spectrometer software to precisely measure the peak-to-peak separation (in Hz) of the doublets corresponding to Hα and Hβ. This value is your ³J.
Protocol 2: 2D NOESY Acquisition
Objective: To unambiguously confirm the spatial relationship between the vinylic protons.
Sample Preparation: Use the same sample from the ¹H NMR experiment.
Spectrometer Setup:
Use a standard noesygpph (or similar) pulse sequence available on the spectrometer.
Key Parameters:
Spectral Widths (F1 and F2): Set to the same values as the ¹H experiment.
Mixing Time (d8): 500-800 ms. Causality: This time allows for the transfer of magnetization between spatially close protons. The optimal time may require slight variation, but this range is a robust starting point for small molecules.
Number of Increments (F1 dimension): ≥ 256.
Number of Scans (ns): 8 to 32 per increment. The total experiment time will depend on this parameter.
Data Processing:
Process the 2D data with appropriate window functions (e.g., squared sine-bell).
Analyze the resulting spectrum for cross-peaks that indicate through-space proximity. A cross-peak between the signals for Hα and Hβ confirms the Z-isomer. Its absence confirms the E-isomer.[5]
Conclusion
NMR spectroscopy offers a comprehensive and definitive suite of tools for the stereochemical assignment of E and Z isomers of ethyl 3-aminoacrylate. While chemical shifts provide initial clues, the quantitative analysis of ¹H NMR vicinal coupling constants provides the first layer of irrefutable evidence. This assignment should then be validated with a 2D NOESY experiment , which provides direct, visual proof of the through-space stereochemical relationships. By cross-referencing these orthogonal datasets, researchers can ensure the absolute stereochemical integrity of their compounds with the highest degree of scientific rigor.
References
Reddy, R., et al. (2020). Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. ACS Omega. [Link]
Karplus, M. (1963). Vicinal Proton Coupling in Nuclear Magnetic Resonance. Journal of the American Chemical Society.
Chemical Instrumentation Facility, Iowa State University. NMR Coupling Constants. [Link]
Operational Guide: Safety, Handling, and Disposal of Ethyl 3-Aminoacrylate As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of highly reactive building b...
Author: BenchChem Technical Support Team. Date: March 2026
Operational Guide: Safety, Handling, and Disposal of Ethyl 3-Aminoacrylate
As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of highly reactive building blocks into scalable workflows. Ethyl 3-aminoacrylate (CAS 77570-30-0) and its methylated derivative, Ethyl 3-aminocrotonate (CAS 7318-00-5), are indispensable enamine-esters used in the synthesis of complex heterocycles, such as dihydropyridine calcium channel blockers.
However, the very structural features that make these compounds synthetically valuable—their dual nucleophilic and electrophilic centers—also render them deeply hazardous. This guide provides the operational and chemical logic required to handle, contain, and dispose of these compounds safely, ensuring your laboratory maintains strict compliance and operational integrity.
Causality in the Hazard Profile
Understanding why a chemical is dangerous is the first step in designing a robust safety protocol.
Corrosivity & Lachrymation: The enamine structure is highly susceptible to hydrolysis when exposed to moisture in mucosal membranes (eyes, respiratory tract). This reaction causes severe chemical burns and acts as a potent lachrymator, inducing immediate tearing and respiratory distress 1[1].
Thermal Instability: Under thermal stress or contact with strong oxidizers, the amino group decomposes exothermically, releasing highly toxic nitrogen oxides (NOx) and carbon monoxide 2[2].
To ensure absolute safety, every protocol in your laboratory must be a self-validating system—meaning the procedure itself contains built-in checks to confirm it was executed correctly.
Workflow A: Emergency Spill Response Protocol
Isolation and Evacuation
Action: Immediately evacuate personnel from the spill zone and maximize local exhaust ventilation5[5].
Causality: Immediate isolation prevents acute mucosal exposure to this potent lachrymator.
Validation Check: Confirm the area is clear via a visual sweep. Verify that the fume hood monitors indicate optimal face velocity (typically >100 fpm) before proceeding.
PPE Donning
Action: Responders must wear a NIOSH-approved respirator, heavy-duty nitrile gloves (minimum 0.11 mm thickness), and chemical splash goggles 1[1].
Causality: Standard lab coats and thin gloves are insufficient against Category 1B corrosives.
Validation Check: Perform a positive/negative pressure seal check on the respirator. If any air leaks are detected around the facepiece, readjust before entering the spill zone.
Mechanical Collection
Action: Carefully sweep or vacuum the spillage using a HEPA-filtered vacuum. Do not use compressed air or dry sweeping that generates dust 2[2].
Causality: Dust generation exponentially increases the inhalation hazard and the surface area for rapid atmospheric hydrolysis.
Validation Check: After collection, wipe the surface with a damp, solvent-soaked rag. If the rag shows no discoloration or residue, the mechanical collection is validated as complete.
Action: Collect all reaction residues, contaminated filter papers, and disposable PPE in a dedicated, clearly labeled High-Density Polyethylene (HDPE) waste carboy or solid waste bin.
Causality: Segregating this enamine-ester from strong acids and oxidizers prevents spontaneous exothermic reactions and the premature release of NOx gases 2[2]. HDPE provides superior chemical resistance to corrosive organic esters compared to metals.
Validation Check: Before adding new waste, verify the waste log to ensure no incompatible chemicals (e.g., nitric acid, peroxides) have been introduced. The container must remain at ambient room temperature; localized heating indicates a cross-contamination breach.
Decontamination of Empty Containers
Action: Triple-rinse source containers with a compatible organic solvent (e.g., ethanol or ethyl acetate) before discarding the shell. Add the rinsate to the hazardous organic liquid waste stream.
Causality: Regulations mandate removing contents completely before container disposal 5[5]. The enamine is highly soluble in moderate polarity solvents, ensuring complete mobilization of the residue.
Validation Check: Inspect the rinsed container under bright light. The absence of any crystalline sheen or powder confirms complete decontamination.
Manifesting and Vendor Hand-off
Action: Label the final waste container with "Hazardous Waste - Corrosive Organic Solid (UN3267)" and schedule pickup with a licensed RCRA facility 4[4].
Causality: High-temperature incineration is required to fully break down the compound, and the facility must utilize NOx scrubbers to neutralize the nitrogenous decomposition products.
Validation Check: Cross-check the final waste manifest against the lab's internal disposal log. Ensure the vendor signs the manifest, legally transferring the chain of custody.
Disposal & Containment Workflow Visualization
Workflow for the safe containment, segregation, and disposal of Ethyl 3-aminoacrylate waste.
References
Title: SAFETY DATA SHEET - Fisher Scientific (Ethyl 3-aminocrotonate)
Title: SAFETY DATA SHEET - Tokyo Chemical Industry (Ethyl 3-Amino-2-butenoate)
Title: SAFETY DATA SHEET - Ethyl 3-aminocrotonate
Source: Avantor
URL
Personal protective equipment for handling Ethyl 3-aminoacrylate
As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a mechanistic extension of the chemistry itself. When handling Ethyl 3-aminoacrylate (CAS 77570-30-0) , a ve...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a mechanistic extension of the chemistry itself. When handling Ethyl 3-aminoacrylate (CAS 77570-30-0) , a versatile enamine-ester building block used extensively in pharmaceutical synthesis, understanding its reactivity profile is the foundation of effective risk mitigation.
The bifunctional nature of Ethyl 3-aminoacrylate—combining a nucleophilic amino group with an electrophilic α,β-unsaturated ester—makes it highly reactive. This reactivity, while ideal for constructing complex heterocycles, is precisely what drives its hazard profile. It acts as a mild Michael acceptor, capable of reacting with nucleophilic residues (such as thiols in cysteine) on epidermal and mucosal proteins, leading to localized irritation.
Here is the comprehensive, self-validating operational guide for the safe handling, personal protective equipment (PPE) selection, and disposal of Ethyl 3-aminoacrylate.
Hazard Profile & Quantitative Data
Ethyl 3-aminoacrylate is classified under the Globally Harmonized System (GHS) as a localized irritant. It carries specific hazard statements that dictate our physical and environmental controls[1][2].
Every piece of PPE must be selected based on the specific chemical vulnerabilities of the compound. Do not rely on generic lab safety defaults; use a targeted barrier system.
Dermal Protection (Gloves): Use Nitrile rubber gloves .
Causality: The ester moiety in Ethyl 3-aminoacrylate can rapidly degrade natural rubber (latex) through solvation. Nitrile provides a superior, non-polar barrier against aliphatic amines and esters. For incidental splash contact, a minimum thickness of 0.11 mm is required. For prolonged handling or bulk transfer, upgrade to 0.4 mm thickness.
Causality: Due to the H319 (serious eye irritation) designation[1][2], standard safety glasses with side shields are insufficient. The vapor pressure and potential for aerosolized dust require a full facial seal to prevent corneal interaction.
Respiratory Protection:NIOSH-approved N95 particulate respirator or half-mask with Type ABEK cartridges .
Causality: To mitigate H335 (respiratory irritation)[1][2], respiratory protection is mandatory if handling outside of a controlled exhaust environment. ABEK cartridges protect against organic vapors and amine derivatives.
Body Protection: A flame-resistant, long-sleeved laboratory coat with knit cuffs to prevent wrist exposure.
Operational Workflow: Step-by-Step Methodology
To ensure a self-validating safety loop, follow this procedural workflow. Each step is designed to isolate the chemical from the operator and the ambient environment.
Step 1: Environmental Preparation
Verify that the chemical fume hood is operational with a face velocity between 0.4 and 0.6 m/s.
Purge the reaction vessel with an inert gas (Argon or Nitrogen). Aminoacrylates are sensitive to atmospheric moisture, which can lead to hydrolysis and the release of ammonia byproducts.
Step 2: Dispensing and Transfer
Don all required PPE (Nitrile gloves, splash goggles, lab coat).
Transfer the sealed reagent bottle into the fume hood.
Using an anti-static, grounded spatula, dispense the required mass of Ethyl 3-aminoacrylate. Mechanistic note: Static discharge can ignite fine organic dusts.
Immediately reseal the primary container and return it to a 2-8°C desiccated storage environment[3].
Step 3: Decontamination
Rinse all spatulas, weigh boats, and primary glassware with a compatible organic solvent (e.g., acetone or ethanol) inside the fume hood before transferring them to an aqueous wash bath.
Collect the organic rinse in a designated hazardous waste carboy.
Spill Management and Disposal Plan
In the event of a breach in containment, immediate and chemically sound remediation is required.
Emergency Spill Protocol:
Evacuate and Ventilate: Step back from the spill, ensure the fume hood sash is lowered to a safe working height, and allow the exhaust to clear immediate vapors.
Containment: Do NOT use combustible absorbents like sawdust[5]. The reactive nature of aminoacrylates mixed with high-surface-area organic matter can create a fire hazard.
Absorption: Cover the spill with an inert absorbent material such as dry sand, earth, or vermiculite[5].
Collection: Sweep the absorbed mixture using non-sparking tools and place it into a high-density polyethylene (HDPE) hazardous waste bucket. Seal tightly[6].
Routine Disposal Methodology:
Do not dispose of Ethyl 3-aminoacrylate in standard aqueous waste streams.
Dissolve or mix the surplus material with a highly combustible solvent (e.g., hexane or ethanol)[7].
Offer the solution to a licensed hazardous waste disposal facility.
The material must be destroyed in a chemical incinerator equipped with an afterburner and a scrubber[7] to safely neutralize nitrogen oxides (NOx) generated during combustion.
Visualizing the Safety Architecture
The following diagram illustrates the logical flow of operations, ensuring that operators have a clear, decision-based roadmap for handling and emergency response.
Operational workflow and emergency spill response for Ethyl 3-aminoacrylate handling.
References
VITON s.r.o. "Safety data sheet of 'ZH 95' (Version 2)." Barvy-viton.cz. Available at: [Link]
